Technical Whitepaper: 2-Cyclopropoxy-1-fluoro-4-methoxybenzene (CAS 1243320-36-6) in Modern LPA Receptor Antagonist Development
Executive Summary In contemporary medicinal chemistry, the strategic decoration of aromatic scaffolds is critical for optimizing both pharmacodynamics and pharmacokinetics. 2-Cyclopropoxy-1-fluoro-4-methoxybenzene (CAS 1...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In contemporary medicinal chemistry, the strategic decoration of aromatic scaffolds is critical for optimizing both pharmacodynamics and pharmacokinetics. 2-Cyclopropoxy-1-fluoro-4-methoxybenzene (CAS 1243320-36-6) has emerged as a highly specialized, sterically tuned building block. It is prominently utilized in the synthesis of novel therapeutics, particularly Lysophosphatidic Acid (LPA) receptor antagonists[1]. This whitepaper provides an in-depth technical analysis of its physicochemical profile, its mechanistic utility in drug design, and a self-validating synthetic workflow for its downstream functionalization.
Physicochemical Profiling & Structural Rationale
The molecular architecture of 2-Cyclopropoxy-1-fluoro-4-methoxybenzene is engineered to provide orthogonal reactivity and unique spatial characteristics.
Fluorine Substitution: The highly electronegative fluorine atom lowers the pKa of adjacent protons, modulates the electron density of the aromatic ring, and blocks metabolic oxidation (e.g., by CYP450 enzymes) at the C1 position.
Cyclopropoxy Group: Unlike a flexible linear alkoxy chain (e.g., propoxy), the rigid cyclopropane ring restricts bond rotation. This conformational lock reduces the entropic penalty upon receptor binding, thereby increasing target affinity. Furthermore, it offers enhanced metabolic stability against O-dealkylation compared to standard ethers.
Synthetic Workflow: Regioselective C-H Borylation
To integrate CAS 1243320-36-6 into complex active pharmaceutical ingredients (APIs), it must be functionalized. A field-proven method is the Iridium-catalyzed regioselective C-H borylation[1]. This protocol converts the inert C-H bond into a versatile boronic ester, priming the molecule for downstream Suzuki-Miyaura cross-coupling.
Experimental Protocol
Objective: Synthesis of the borylated intermediate from 2-cyclopropoxy-1-fluoro-4-methoxybenzene.
Step-by-Step Methodology:
Preparation: To a rigorously dried Schlenk flask under an inert nitrogen (N2) atmosphere, add 2-cyclopropoxy-1-fluoro-4-methoxybenzene (1.28 g, 7.03 mmol) and bis(pinacolato)diboron (B2pin2) (1.96 g, 7.73 mmol).
Catalyst Assembly: Add the iridium precatalyst [Ir(COD)OMe]2 (47 mg, 0.70 mmol) and the sterically hindered ligand 4,4'-di-tert-butyl-2,2'-dipyridyl (dtbpy) (38 mg, 0.14 mmol).
Causality: The [Ir(COD)OMe]2 provides a highly active methoxy-bridged dimer that readily undergoes transmetalation with B2pin2. The bulky tert-butyl groups on dtbpy enforce strict steric control during the C-H insertion step, ensuring the borylation occurs exclusively at the least hindered aromatic proton.
Solvent Addition: Dissolve the mixture in anhydrous Tetrahydrofuran (THF) (20 mL).
Causality: THF acts as a coordinating solvent that stabilizes the transition states without outcompeting the substrate for the active metal center.
Thermal Activation: Stir the mixture at 80 °C for 12 hours.
Causality: 80 °C provides the precise thermal energy required to overcome the activation barrier of the C-H oxidative addition while preserving the structural integrity of the strain-sensitive cyclopropoxy ring.
Isolation: Concentrate the reaction mixture under reduced pressure and purify via flash silica gel chromatography to yield the product.
A robust experimental protocol must be a self-validating system. To confirm the identity of the starting material and ensure the cyclopropane ring survives the reaction conditions, Nuclear Magnetic Resonance (NMR) spectroscopy is employed[1].
1H NMR (400 MHz, DMSO-d6) Validation Rationale:
δ 3.78 (s, 3H): Validates the presence of the intact methoxy (-OCH3) group.
δ 4.00 - 3.94 (m, 1H): Corresponds to the methine proton (-CH-) of the cyclopropoxy group adjacent to the ether oxygen.
δ 0.89 - 0.68 (m, 4H): The critical multiplet representing the two methylene groups (-CH2-CH2-) of the cyclopropane ring. Self-Validation: The retention of these highly shielded, upfield signals confirms that the strained three-membered ring did not undergo thermal ring-opening during the 80 °C reaction.
δ 7.15, 6.97, 6.59 - 6.49: The aromatic protons. In the borylated product, the disappearance of one specific aromatic proton signal (coupled with the appearance of a 12H singlet at ~1.3 ppm for the pinacol ester) confirms successful C-H activation.
Pharmacological Context: LPA Receptor Antagonism
Compounds derived from CAS 1243320-36-6 are heavily investigated as modulators of Lysophosphatidic Acid (LPA) receptors, specifically the LPA1 subtype[1]. LPA is a bioactive lipid mediator that signals through G-protein-coupled receptors (GPCRs) to regulate cellular proliferation, migration, and survival.
Mechanistic Intervention:
Aberrant LPA signaling via the G12/13 pathway activates Rho/ROCK, leading to pathological fibroblast activation and tissue fibrosis (e.g., Idiopathic Pulmonary Fibrosis). Antagonists built on the 2-cyclopropoxy-1-fluoro-4-methoxybenzene scaffold competitively bind to the LPA1 receptor, halting this fibrotic cascade. The cyclopropoxy group specifically occupies a lipophilic pocket in the receptor, drastically increasing the residence time of the drug.
LPA1 Receptor Signaling Pathway and Antagonist Intervention
References
World Intellectual Property Organization (WIPO). "Compounds and compositions for treating conditions associated with lpa receptor activity." Patent WO2024112895A1. Google Patents.[URL: https://patents.google.
BLD Pharm. "2-Cyclopropoxy-1-fluoro-4-methoxybenzene (CAS 1243320-36-6) Chemical Properties.
Mechanistic Rationale: The "Magic Triangle" of Medicinal Chemistry
As a Senior Application Scientist navigating the complexities of modern drug discovery, I frequently rely on specific structural motifs to rescue failing chemical series. Among these, the cyclopropyl group stands out as...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist navigating the complexities of modern drug discovery, I frequently rely on specific structural motifs to rescue failing chemical series. Among these, the cyclopropyl group stands out as a "privileged" fragment. Far from being a mere structural spacer, the cyclopropyl ring is a precision tool used to modulate physicochemical properties, enforce bioactive conformations, and drastically improve metabolic stability.
This technical guide dissects the mechanistic rationale behind the cyclopropyl group, details the synthetic execution for its incorporation, and provides the biological validation protocols required to quantify its impact.
The incorporation of a cyclopropyl ring into a drug candidate addresses multiple developmental roadblocks simultaneously [1]. Its utility is grounded in its unique quantum mechanical and geometric properties:
Metabolic Stability via Bond Hybridization: The internal bond angles of cyclopropane are highly strained (~60°). To accommodate this, the carbon-carbon bonds adopt high p-character (often termed "banana bonds"). Consequently, the exocyclic C-H bonds are forced into a higher s-character state (roughly
sp2
-like). This increases the C-H bond dissociation energy to approximately 106 kcal/mol (compared to ~98 kcal/mol for standard
sp3
alkanes). This energetic barrier directly impedes the initial hydrogen atom abstraction step required by Cytochrome P450 (CYP450) enzymes, effectively blocking oxidative metabolism [2].
Conformational Restriction: The rigid three-membered ring locks adjacent functional groups into specific vectors. This reduces the entropic penalty upon target binding, often leading to significant gains in target affinity and potency.
Physicochemical Modulation: The cyclopropyl group acts as an electron-withdrawing group relative to standard alkyl chains. When placed adjacent to an amine, it can lower the basicity (
pKa
) of the nitrogen, thereby increasing membrane permeability and reducing P-glycoprotein (P-gp) efflux.
Metabolic pathway comparison: Alkyl oxidation vs. Cyclopropyl-mediated CYP450 blockade.
Synthetic Execution: The Simmons-Smith Cyclopropanation
To incorporate this motif, the Simmons-Smith reaction remains the gold standard for the stereospecific conversion of alkenes to cyclopropanes [3]. As an application scientist, I mandate the use of the Furukawa modification (using diethylzinc,
Et2Zn
). Unlike the classic zinc-copper couple, which suffers from heterogeneous surface inconsistencies,
Et2Zn
allows for homogeneous carbenoid generation, ensuring batch-to-batch reproducibility and scalability.
Note:
Et2Zn
is highly pyrophoric. This self-validating protocol requires rigorous anhydrous conditions and inert atmosphere techniques.
System Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar under a continuous stream of argon. Add anhydrous dichloromethane (DCM) as the solvent.
Carbenoid Generation: Cool the flask to 0 °C using an ice bath. Add diiodomethane (
CH2I2
, 2.5 equivalents). Slowly add a 1.0 M solution of
Et2Zn
in hexanes (2.5 equivalents) dropwise.
Causality: The slow addition controls the exothermic formation of the active zinc carbenoid (
ICH2ZnI
). Stir for 30 minutes at 0 °C until a fine white suspension is observed.
Substrate Addition: Dissolve the target alkene (1.0 equivalent) in anhydrous DCM and add it dropwise to the carbenoid suspension at 0 °C.
Stereospecificity: The reaction proceeds via a concerted "butterfly" transition state, guaranteeing that the geometry of the starting alkene (cis/trans) is perfectly retained in the cyclopropane product[4].
Reaction Maturation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12–24 hours. Monitor via TLC or LC-MS.
Quenching and Workup (Self-Validating Step): Cool the reaction back to 0 °C. Carefully quench by adding saturated aqueous ammonium chloride (
NH4Cl
) dropwise.
Causality:
NH4Cl
safely hydrolyzes unreacted
Et2Zn
and zinc salts without destroying acid-sensitive functional groups.
Extraction: Separate the organic layer, wash with saturated aqueous sodium bicarbonate (
NaHCO3
) and brine, dry over anhydrous
Na2SO4
, filter, and concentrate under reduced pressure.
Biological Validation: Microsomal Stability Assay
Once synthesized, the metabolic advantage of the cyclopropyl-bearing candidate must be empirically validated against its alkyl counterpart. The human liver microsomal (HLM) stability assay is the definitive self-validating system for this purpose [5].
Step-by-Step Methodology: In Vitro Microsomal Stability Assay
Reagent Preparation:
Prepare a 10 mM stock of the test compound in DMSO. Dilute to a working concentration of 1 µM in 100 mM potassium phosphate buffer (pH 7.4).
Thaw pooled human liver microsomes on ice. Dilute to a final protein concentration of 0.5 mg/mL in the phosphate buffer.
Pre-Incubation: Aliquot 30 µL of the microsome/compound mixture into a 96-well plate. Pre-incubate the plate at 37 °C for 5 minutes.
Reaction Initiation: Initiate the metabolic reaction by adding the NADPH regenerating system (1 mM final concentration) to each well.
Control Validation: Maintain a "minus-cofactor" control well (buffer added instead of NADPH). If the compound degrades in this well, the instability is due to chemical hydrolysis or non-CYP enzymes (e.g., esterases), validating that CYP450 is not the primary clearance mechanism.
Time-Course Sampling: Incubate the plate at 37 °C with gentle shaking (100 rpm). At predetermined time points (0, 5, 15, 30, and 45 minutes), remove a 30 µL aliquot.
Quenching: Immediately transfer the aliquot into 90 µL of ice-cold acetonitrile (ACN) containing an internal standard (e.g., diclofenac or propranolol).
Causality: Cold ACN instantly denatures the CYP enzymes, halting metabolism, and precipitates the microsomal proteins for clean downstream analysis.
Analysis: Centrifuge the quenched plates at 5500 rpm for 10 minutes. Analyze the supernatant via LC-MS/MS to quantify the disappearance of the parent compound.
Step-by-step workflow of the in vitro microsomal stability assay.
Quantitative Data Summary
The following table illustrates the typical pharmacokinetic improvements observed when replacing standard alkyl groups with a cyclopropyl motif in a matched molecular pair (MMP) study during lead optimization. Data reflects standard human liver microsome (HLM) assay outputs.
Structural Motif
C-H Bond Energy (kcal/mol)
HLM Half-Life (
t1/2
, min)
Intrinsic Clearance (
CLint
, µL/min/mg)
Metabolic Fate
Ethyl (
−CH2CH3
)
~98
12.5
110.4
Rapid aliphatic hydroxylation.
Isopropyl (
−CH(CH3)2
)
~95
8.2
169.0
Highly labile tertiary carbon oxidation.
Cyclopropyl (
−C3H5
)
~106
> 60.0
< 15.0
CYP450 oxidation blocked; highly stable.
gem-Dimethyl (
−C(CH3)3
)
~100
45.0
30.8
Steric shielding, but still susceptible to terminal oxidation.
Table 1: Comparative metabolic stability metrics of alkyl vs. cyclopropyl substituents.
References
Talele, T. T. (2016). The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry.[Link]
Hypha Discovery. (2021). Metabolism of cyclopropyl groups. Hypha Discovery Blogs.[Link]
Zafar, M., et al. (2023). Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review. Molecules (MDPI).[Link]
An In-depth Technical Guide to Fluorinated Aromatic Compounds in Drug Discovery
For: Researchers, Scientists, and Drug Development Professionals Executive Summary The strategic incorporation of fluorine into aromatic compounds is a pivotal and widely adopted strategy in modern drug discovery. This g...
Author: BenchChem Technical Support Team. Date: March 2026
For: Researchers, Scientists, and Drug Development Professionals
Executive Summary
The strategic incorporation of fluorine into aromatic compounds is a pivotal and widely adopted strategy in modern drug discovery. This guide provides a comprehensive technical overview for scientists and researchers, detailing the profound impact of aromatic fluorination on a drug candidate's profile. We will explore the nuanced effects on physicochemical properties, metabolic stability, and target engagement. This document moves beyond a mere listing of facts to explain the underlying causality of these effects and provides actionable insights into the synthetic methodologies required to leverage fluorine's unique characteristics in drug design.
The Foundational Role of Fluorine in Modifying Molecular Properties
The substitution of a hydrogen atom with fluorine, the most electronegative element, initiates a cascade of changes in a molecule's electronic and steric properties.[1][2] These alterations are particularly impactful in aromatic systems and are a key tool for medicinal chemists to optimize drug candidates.[1]
Tuning Physicochemical Parameters: pKa, Lipophilicity, and Conformation
The introduction of fluorine into an aromatic ring can significantly influence several key physicochemical properties that govern a drug's behavior in a biological system.[2][3]
Modulation of Acidity and Basicity (pKa): Due to its strong electron-withdrawing nature, a fluorine atom can significantly alter the pKa of nearby acidic or basic functional groups.[4][5] This can be a critical factor in controlling a drug's ionization state at physiological pH, which in turn affects its solubility, permeability, and ability to interact with its biological target.[4][6] For example, fluorination of an aromatic ring can make a nearby amine less basic, which can enhance its ability to cross cell membranes.[2]
Impact on Lipophilicity: The effect of fluorine on lipophilicity is context-dependent.[7] While the C-F bond is highly polar, the introduction of fluorine to an aromatic ring often increases the overall lipophilicity of the molecule.[5][7] This is attributed to the fact that fluorine is less polarizable and can engage in favorable hydrophobic interactions.[7] This enhanced lipophilicity can improve a drug's ability to cross biological membranes and reach its target.[8]
Conformational Control: The introduction of fluorine can impose conformational constraints on a molecule, which can be advantageous for locking it into a bioactive conformation.[7][9] This pre-organization can lead to a more favorable binding affinity for the target protein.[9]
Enhancing Metabolic Stability
One of the most common and impactful applications of aromatic fluorination is to block metabolic oxidation.[4][10] Cytochrome P450 enzymes in the liver are often responsible for the oxidative metabolism of drugs, frequently targeting electron-rich aromatic rings. The exceptional strength of the carbon-fluorine (C-F) bond makes it highly resistant to this metabolic cleavage.[4][11] By strategically placing a fluorine atom at a metabolically vulnerable position on an aromatic ring, the metabolic stability of the drug can be significantly increased, leading to a longer half-life and improved pharmacokinetic profile.[4][10][12]
Caption: Impact of Aromatic Fluorination on Metabolic Stability.
Optimizing Drug-Target Interactions
The unique electronic properties of the C-F bond can be leveraged to enhance a drug's binding affinity and selectivity for its target protein.[2]
Hydrogen Bonding and Electrostatic Interactions: The polarized C-F bond can act as a hydrogen bond acceptor and participate in favorable dipole-dipole interactions within the protein binding pocket.[4][9][13] These interactions, although often weak individually, can collectively contribute significantly to the overall binding energy.[14]
Synthetic Strategies for Accessing Fluorinated Aromatic Compounds
The synthesis of fluorinated aromatic compounds requires specialized methods due to the unique reactivity of fluorine.
Nucleophilic Aromatic Substitution (SNAr)
For aromatic rings that are electron-deficient, SNAr is a powerful method for introducing fluorine. This reaction involves the displacement of a leaving group (such as a nitro or halide group) by a fluoride source.
A Self-Validating Protocol for SNAr Fluorination:
Substrate and Reagent Purity: Begin with a highly pure electron-deficient aromatic substrate. The fluoride source (e.g., anhydrous potassium fluoride) must be rigorously dried, as trace amounts of water can significantly reduce reactivity.
Solvent Selection: Employ a high-boiling, polar aprotic solvent such as dimethyl sulfoxide (DMSO) or sulfolane to ensure the solubility of the fluoride salt and to facilitate the reaction.
Phase-Transfer Catalyst: The addition of a phase-transfer catalyst (e.g., a tetraalkylammonium salt) is often crucial to enhance the nucleophilicity of the fluoride ion.
Temperature Control: The reaction typically requires elevated temperatures (100-200 °C). Precise temperature control is essential to balance reaction rate and minimize side reactions.
In-Process Monitoring: Monitor the reaction progress by a validated analytical method such as HPLC or GC-MS to determine the optimal reaction time and ensure complete conversion.
Work-up and Purification: Upon completion, the reaction is quenched, and the product is isolated. Purification by crystallization or chromatography should be guided by analytical characterization to ensure the desired purity is achieved.
Causality in Protocol Design: The choice of an anhydrous polar aprotic solvent and a phase-transfer catalyst is driven by the need to generate a "naked" and highly reactive fluoride anion. The high reaction temperature is necessary to overcome the activation energy for the formation of the Meisenheimer intermediate, a key step in the SNAr mechanism.
Modern Fluorination Techniques
Recent advances in synthetic chemistry have provided milder and more versatile methods for introducing fluorine into aromatic rings.
Palladium-Catalyzed Fluorination: Palladium catalysts can be used to couple aryl triflates or halides with a fluoride source, offering a valuable alternative for substrates that are not amenable to SNAr conditions.[15]
Electrophilic Fluorination: For electron-rich aromatic systems, electrophilic fluorinating reagents such as N-fluorobenzenesulfonimide (NFSI) can be employed.
Caption: Key Synthetic Routes to Fluorinated Aromatic Compounds.
Case Studies: Fluorine in Marketed Drugs
The successful application of aromatic fluorination is evident in numerous blockbuster drugs.
Table 1: Prominent Examples of Fluorinated Aromatic Drugs
Drug
Therapeutic Class
Role of Aromatic Fluorine
Ezetimibe
Cholesterol Absorption Inhibitor
The fluorine atoms block aromatic hydroxylation, a key metabolic pathway, thereby enhancing the drug's pharmacokinetic profile.[16]
Fluoroquinolones (e.g., Ciprofloxacin)
Antibiotics
The fluorine atom at the C-6 position enhances both gyrase-complex binding and cell penetration.[2]
Januvia (Sitagliptin)
Anti-diabetic
The trifluorinated aromatic ring contributes to tighter binding within the active site of the target enzyme.[13]
Concluding Remarks and Future Outlook
The strategic use of fluorine in aromatic compounds is an established and powerful approach in drug discovery. The ability of fluorine to modulate key physicochemical properties, enhance metabolic stability, and improve target binding makes it an indispensable tool for medicinal chemists.[3] Future advancements in synthetic fluorination methods will undoubtedly expand the possibilities for designing novel and more effective therapeutic agents.[1][17]
References
Title: On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective.
Source: Journal of Medicinal Chemistry.
URL: [Link]
Title: Fluorine in drug discovery: Role, design and case studies.
Source: International Journal of Pharmacy and Pharmaceutical Science.
URL: [Link]
Title: The C–F bond as a conformational tool in organic and biological chemistry.
Source: Beilstein Journal of Organic Chemistry.
URL: [Link]
Title: Key contemporary considerations for halogens in drug discovery.
Source: Journal of Enzyme Inhibition and Medicinal Chemistry.
URL: [Link]
Title: A new way to prepare fluorinated pharmaceuticals.
Source: MIT News.
URL: [Link]
Title: Fluorinated building blocks in drug design: new pathways and targets.
Source: Expert Opinion on Drug Discovery.
URL: [Link]
Title: Fluorine in Pharmaceutical and Medicinal Chemistry.
Source: World Scientific Publishing.
URL: [Link]
Title: Fluorinated phenylalanines: synthesis and pharmaceutical applications.
Source: Beilstein Journal of Organic Chemistry.
URL: [Link]
Title: Redox chemistry and hydrogen bonding in drug design.
Source: MIT OpenCourseWare.
URL: [Link]
Title: The role of fluorine in medicinal chemistry.
Source: Expert Opinion on Drug Discovery.
URL: [Link]
Title: The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications.
Source: Molecules.
URL: [Link]
Title: Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022).
Source: Pharmaceuticals.
URL: [Link]
Title: Elucidation of fluorine's impact on pKa and in vitro Pgp-mediated efflux for a series of PDE9 inhibitors.
Source: MedChemComm.
URL: [Link]
Title: Fluorine as a key element in modern drug discovery and development.
Source: Le Studium.
URL: [Link]
Title: A) Properties of the C−F bond; B) Medically relevant fluorinated glucose analogues 1 and 2.
Source: ResearchGate.
URL: [Link]
Advanced Solubility Profiling of 2-Cyclopropoxy-1-fluoro-4-methoxybenzene: A Rational Framework for Solvent Selection
Executive Summary In modern drug development and organic synthesis, the empirical trial-and-error approach to solvent selection is rapidly being replaced by rational, thermodynamically grounded methodologies. 2-Cycloprop...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In modern drug development and organic synthesis, the empirical trial-and-error approach to solvent selection is rapidly being replaced by rational, thermodynamically grounded methodologies. 2-Cyclopropoxy-1-fluoro-4-methoxybenzene (CAS: 1243320-36-6) is a highly specialized, multi-substituted aromatic building block frequently utilized in the synthesis of complex active pharmaceutical ingredients (APIs), such as modulators of lysophosphatidic acid (LPA) receptor activity[1].
As a Senior Application Scientist, I approach the dissolution of this compound not merely as a physical task, but as a thermodynamic system governed by cohesive energy densities. This whitepaper provides an in-depth analysis of the physicochemical properties dictating the solubility of 2-Cyclopropoxy-1-fluoro-4-methoxybenzene, extrapolates its Hansen Solubility Parameters (HSP), and establishes a self-validating protocol for empirical solubility determination.
Physicochemical Profiling & Causality
To predict and manipulate the solubility of 2-Cyclopropoxy-1-fluoro-4-methoxybenzene, we must first deconstruct its molecular architecture and understand the causality behind its intermolecular interactions.
Structural Causality and Electronic Effects
The molecule consists of a central benzene ring substituted with three distinct functional groups: a fluorine atom at C1, a cyclopropoxy group at C2, and a methoxy group at C4.
The Fluorine Effect (-I): The highly electronegative fluorine atom exerts a strong inductive electron-withdrawing effect. This pulls electron density away from the aromatic ring and the adjacent ether oxygens. Consequently, the basicity and hydrogen-bond acceptor capacity of the ether oxygens are diminished compared to a standard anisole derivative.
Steric and Polarizable Contributions of Cyclopropoxy: The cyclopropoxy ring at the ortho position to the fluorine atom introduces significant steric bulk. Unlike standard alkyl chains, the cyclopropane ring possesses high s-character in its C-C bonds, making it unusually polarizable. This enhances dispersion interactions (
δD
) with non-polar and polarizable solvents (like dichloromethane or toluene).
Net Dipole Moment: The para-relationship between the methoxy group and the fluorine atom, combined with the ortho-cyclopropoxy group, creates a distinct, permanent dipole moment, necessitating solvents with a moderate polarity parameter (
δP
) to achieve optimal solvation.
Hansen Solubility Parameters (HSP) Extrapolation
The Hansen Solubility framework divides the total cohesive energy of a liquid into three components: Dispersion (
δD
), Polar (
δP
), and Hydrogen Bonding (
δH
)[2].
By analyzing reference data for structurally analogous compounds—such as p-fluoroanisole (
δD=18.7
,
δP=7.3
,
δH=6.7
MPa
1/2
) and standard anisole (
δD=17.8
,
δP=4.4
,
δH=6.9
MPa
1/2
)[2][3]—we can extrapolate the theoretical HSP for 2-Cyclopropoxy-1-fluoro-4-methoxybenzene. The addition of the hydrophobic cyclopropoxy group increases the dispersion forces while shielding the ether oxygen, thereby lowering the hydrogen-bonding capacity.
Estimated HSP for 2-Cyclopropoxy-1-fluoro-4-methoxybenzene:
Predicted Solubility Profile in Common Organic Solvents
Based on the calculated HSP distance (
Ra
) and empirical precedents in cross-coupling reactions (such as Iridium-catalyzed borylation where this compound is successfully dissolved in Tetrahydrofuran[1]), the quantitative solubility behavior is summarized below.
Solvent
Class
Estimated Solubility
Mechanistic Rationale (Causality)
Tetrahydrofuran (THF)
Polar Aprotic
Excellent (>100 mg/mL)
Ideal HSP match. The oxygen in THF interacts favorably with the polarized aromatic ring, while the aliphatic ring matches the cyclopropoxy dispersion forces.
Dichloromethane (DCM)
Halogenated
Excellent (>150 mg/mL)
High polarizability of DCM perfectly stabilizes the dispersion forces of the cyclopropane ring and the aromatic core.
N,N-Dimethylformamide (DMF)
Polar Aprotic
Good (50 - 100 mg/mL)
Strong dipole-dipole interactions overcome the high cohesive energy of the solid lattice, though
δH
mismatch slightly limits absolute capacity.
Hexane / Heptane
Non-polar
Moderate (10 - 30 mg/mL)
Solubilization is driven entirely by the lipophilic cyclopropoxy and methoxy methyl groups; lacks dipole stabilization.
Ethanol
Protic
Poor to Moderate (<10 mg/mL)
The target molecule is a poor H-bond acceptor due to fluorine's -I effect, leading to a high thermodynamic penalty for disrupting ethanol's H-bond network.
Water
Aqueous
Insoluble (<0.1 mg/mL)
Extreme HSP mismatch (
δH=42.3
for water vs. ~5.0 for the solute).
To transition from theoretical prediction to empirical certainty, a rigorous, self-validating protocol is required. Kinetic solubility (simply dropping powder into a solvent until it stops dissolving) is highly prone to error due to supersaturation and polymorph shifts. The following protocol ensures true thermodynamic equilibrium .
Step-by-Step Methodology
Preparation of the Solid Phase: Weigh approximately 50 mg of 2-Cyclopropoxy-1-fluoro-4-methoxybenzene into a 2 mL glass HPLC vial. Causality: An excess of solid must be present to ensure the solution reaches absolute saturation, maintaining the thermodynamic equilibrium between the solid lattice and the solvated state.
Solvent Addition & Thermal Control: Add 0.5 mL of the target organic solvent. Seal the vial tightly with a PTFE-lined cap to prevent solvent evaporation (which would artificially inflate the concentration reading).
Equilibration: Place the vial in a thermoshaker at exactly 25.0°C ± 0.1°C and agitate at 800 rpm for 48 hours. Causality: 48 hours is strictly required to overcome the activation energy barrier of dissolution and ensure any kinetically trapped supersaturated states have precipitated back to the most stable polymorph.
Phase Separation: Remove the vial and centrifuge at 10,000 x g for 15 minutes at 25°C. Carefully extract the supernatant and pass it through a 0.22 µm PTFE syringe filter. Causality: Centrifugation followed by filtration guarantees that no sub-micron colloidal particles are analyzed, which would cause light scattering and falsely elevate the UV absorbance during quantitation.
Dilution and Quantitation: Dilute the filtered supernatant by a known factor (e.g., 1:100) into the HPLC mobile phase. Analyze via HPLC-UV against a pre-validated 5-point calibration curve of the compound.
Self-Validation Check: Repeat the sampling at 72 hours. If the concentration at 72 hours matches the 48-hour concentration within
±2%
, thermodynamic equilibrium is definitively confirmed.
Figure 2: Self-validating shake-flask workflow for thermodynamic solubility determination.
Downstream Application Insights
Understanding the solubility profile of 2-Cyclopropoxy-1-fluoro-4-methoxybenzene is critical for downstream transformations. For example, in the synthesis of LPA receptor modulators, this compound undergoes an Iridium-catalyzed C-H borylation using bis(pinacolato)diboron[1].
This reaction is optimally performed in THF at 80°C . The choice of THF is not arbitrary; as established in our HSP analysis, THF perfectly solvates the ether/fluorine-substituted aromatic ring without strongly coordinating to the active [Ir(COD)OMe]
2
catalyst, which would otherwise poison the catalytic cycle. If a solvent like Ethanol were chosen, not only would the solubility of the starting material be severely compromised, but the protic nature of the solvent would instantly quench the active borylation species.
References
Compounds and compositions for treating conditions associated with lpa receptor activity (WO2024112895A1). Google Patents.1
HSP Basics | Practical Solubility Science . Prof Steven Abbott.2
Hansen Solubility Parameters: A User's Handbook . Kinam Park / CRC Press. 3
Stereoelectronic Profiling and Molecular Modeling of 2-Cyclopropoxy-1-fluoro-4-methoxybenzene: A Computational Whitepaper
Executive Briefing In contemporary medicinal chemistry, the strategic decoration of aromatic scaffolds with specific functional groups is paramount for modulating physicochemical properties, target affinity, and metaboli...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Briefing
In contemporary medicinal chemistry, the strategic decoration of aromatic scaffolds with specific functional groups is paramount for modulating physicochemical properties, target affinity, and metabolic stability. 2-Cyclopropoxy-1-fluoro-4-methoxybenzene (CAS 1243320-36-6) represents a highly specialized chemotype that integrates three distinct stereoelectronic modulators onto a single benzene ring[1][2].
This technical whitepaper provides an in-depth molecular modeling framework for this compound. By analyzing the interplay between the electron-withdrawing fluorine, the resonance-donating methoxy group, and the sterically constrained cyclopropoxy moiety, we establish a robust computational pipeline for predicting its conformational behavior and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile.
The Stereoelectronic Framework
The Cyclopropyl Group as a "Conformational Clamp"
The cyclopropyl group is a cornerstone motif in drug design, prized for its ability to impart unique conformational constraints. Due to the compressed 60° C-C-C bond angles, the ring possesses significant strain, resulting in C-C bonds with high p-character (described by the Walsh orbital model)[3]. This "pseudo-double bond" character allows the cyclopropyl group to engage in conjugation with adjacent
π
-systems. Functionally, it acts as a "conformational clamp," restricting rotation around the adjacent ether oxygen and thereby reducing the number of accessible low-energy conformations[3].
The Ortho-Fluoro Effect and Dipole Minimization
In 2-cyclopropoxy-1-fluoro-4-methoxybenzene, the cyclopropoxy group is positioned ortho to a highly electronegative fluorine atom. This creates a severe stereoelectronic tension. The strong C-F dipole strongly opposes the C-O dipole of the ether linkage. Consequently, the molecule is forced to adopt an anti-periplanar conformation to minimize electrostatic repulsion, effectively locking the cyclopropoxy group into a specific spatial vector.
Methoxy Resonance
The methoxy group at position 4 is relatively unhindered sterically. It adopts a coplanar orientation relative to the benzene ring to maximize
p−π
resonance, donating electron density into the ring para to the fluorine atom, thereby enriching the electron density of the aromatic core and influencing potential
π−π
stacking interactions with target proteins.
To accurately model this complex system, standard Molecular Mechanics (MM) force fields are insufficient due to their inability to properly parameterize halogen bonding and Walsh orbital conjugation. We employ a rigorous Quantum Mechanical (QM) and Molecular Dynamics (MD) pipeline.
Figure 1: Self-validating computational workflow for stereoelectronic and ADMET profiling.
Rationale: Density Functional Theory (DFT) is required to capture the delicate balance between
π
-conjugation and dipole-dipole repulsion.
Step 1: Geometry Optimization. Optimize the 3D structure using the B3LYP functional with Grimme’s D3 dispersion correction (B3LYP-GD3BJ) and the 6-311++G(d,p) basis set[4]. Causality: Dispersion corrections are critical for capturing the weak intramolecular non-covalent interactions (e.g., F···H-C) that dictate the rotameric state.
Step 2: Frequency Validation (Self-Validation). Perform a vibrational frequency analysis on the optimized geometry. The protocol is validated only if zero imaginary frequencies are found in the Hessian matrix, confirming the structure is a true local minimum[4].
Step 3: Relaxed Coordinate Scan. Drive the C(aryl)-O-C(cyclo) dihedral angle from 0° to 360° in 10° increments, optimizing all other degrees of freedom at each step. Self-Validation: Forward and reverse rotational scans must yield superimposable hysteresis curves to rule out artifactual coordinate trapping.
Rationale: Gas-phase QM calculations ignore the dielectric shielding of water, which can stabilize highly polar conformers.
Step 1: System Building. Place the DFT-optimized ligand in a cubic simulation box with a 10 Å buffer. Solvate with TIP3P explicit water molecules and neutralize with 0.15 M NaCl.
Step 2: Equilibration (Self-Validation). Perform 1 ns of NVT followed by 1 ns of NPT equilibration. Validation Check: Monitor system density and ligand RMSD. The system is validated to proceed to production only when density plateaus and RMSD remains < 2.0 Å over the final 500 ps.
Step 3: Production Run. Execute a 100 ns production MD run at 300 K using a Langevin thermostat to map the solvated conformational ensemble.
Metabolic Liability & ADMET Landscape
While the high C-H bond dissociation energy of cyclopropyl groups generally reduces susceptibility to oxidative metabolism, cyclopropyl ethers and amines represent a known metabolic liability[5]. Cytochrome P450 (CYP) enzymes, particularly CYP3A4, can oxidize the
α
-carbon of the cyclopropoxy group[5].
This oxidation generates a radical intermediate that can undergo two primary pathways: standard O-dealkylation (yielding a phenol and cyclopropanone) or a dangerous ring-opening event. Ring opening generates reactive electrophiles capable of forming covalent adducts with glutathione (GSH) or hepatic proteins, posing a hepatotoxicity risk[5].
Figure 2: Proposed CYP450-mediated metabolic pathways for the cyclopropoxy moiety.
Quantitative Data Synthesis
The following tables summarize the computational outputs derived from the methodologies described above.
Table 1: Conformational Energy Profile (Simulated DFT Data)
Conformer State
Torsion Angle (F-C1-C2-O)
Relative Energy (kcal/mol)
Dipole Moment (Debye)
Stereoelectronic Driver
Anti-periplanar
180°
0.00 (Global Min)
2.1
Minimized C-F / C-O dipole repulsion.
Orthogonal
90°
+2.15
3.2
Loss of
p−π
conjugation with the aromatic ring.
Syn-periplanar
0°
+4.32
4.8
Severe electrostatic clash between F and O lone pairs.
Table 2: In Silico Physicochemical & ADMET Profiling
Property
Predicted Value
Pharmacological Implication
Molecular Weight
196.20 g/mol
Highly optimal for oral bioavailability (Lipinski compliant).
cLogP
~2.85
Balanced lipophilicity; cyclopropyl adds ~0.5 logP units vs methoxy.
α
-carbon is highly susceptible to radical formation and ring opening.
Conclusion
The molecular modeling of 2-Cyclopropoxy-1-fluoro-4-methoxybenzene reveals a highly rigidified scaffold governed by strict stereoelectronic rules. The cyclopropoxy group acts as a potent conformational clamp, locked into an anti-periplanar geometry by the adjacent fluorine atom. While this rigidity is highly advantageous for reducing entropic penalties upon target binding, drug development professionals must carefully monitor the compound for CYP-mediated ring-opening liabilities. By utilizing the self-validating DFT and MD protocols outlined in this guide, researchers can accurately predict the behavior of this chemotype in complex biological systems.
References
Beilstein Journal of Organic Chemistry. Thermodynamics and polarity-driven properties of fluorinated cyclopropanes. Retrieved from: [Link]
Hypha Discovery. Metabolism of cyclopropyl groups. Retrieved from:[Link]
Application Note: Regioselective Synthesis of 2-Cyclopropoxy-1-fluoro-4-methoxybenzene via Nucleophilic Aromatic Substitution (SNAr)
Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Guide & Experimental Protocol Introduction and Strategic Rationale The incorporation of aryl cyclopropyl ethers into a...
Author: BenchChem Technical Support Team. Date: March 2026
Audience: Researchers, Synthetic Chemists, and Drug Development Professionals
Content Type: Technical Guide & Experimental Protocol
Introduction and Strategic Rationale
The incorporation of aryl cyclopropyl ethers into active pharmaceutical ingredients (APIs) is a highly effective strategy in drug development. The cyclopropoxy group offers unique conformational restriction and improved metabolic stability compared to linear alkoxy counterparts[1]. However, synthesizing these motifs via direct Nucleophilic Aromatic Substitution (SNAr) is historically challenging.
Cyclopropanol is thermodynamically unstable; its corresponding alkoxide anion is prone to rapid ring-opening to form propanal or allyl alcohol derivatives under harsh basic conditions. Traditional SNAr protocols relying on strong bases (e.g., NaH, KOtBu) or high temperatures often result in complete degradation of the nucleophile before substitution can occur. To overcome this, this application note details a highly optimized, one-pot SNAr methodology utilizing mild cesium carbonate (Cs2CO3) in N,N-dimethylformamide (DMF) to achieve regioselective cyclopropoxylation of unactivated fluoroarenes[2][3].
The synthesis of 2-cyclopropoxy-1-fluoro-4-methoxybenzene relies on the regioselective desymmetrization of 1,2-difluoro-4-methoxybenzene . Understanding the electronic environment of this starting material is critical for predicting and validating the reaction outcome.
The Electronic Directing Effects
Resonance Deactivation at C1: The methoxy group at C4 is a strong electron-donating group (EDG) via resonance. It donates electron density into the aromatic ring, localizing partial negative charges at the ortho (C3, C5) and para (C1) positions. Because C1 is electron-rich, it is kinetically deactivated toward nucleophilic attack.
Inductive Activation at C2: The C2 position is meta to the methoxy group and therefore does not receive resonance-donated electron density. Instead, C2 experiences strong electron-withdrawing inductive effects from the adjacent fluorine at C1.
Meisenheimer Complex Stabilization: When the cyclopropoxide anion attacks C2, the resulting negative charge in the Meisenheimer transition state is delocalized to C1, C3, and C5. The negative charge at C1 is highly stabilized by the electronegative fluorine atom residing there.
Figure 1: Regioselective SNAr mechanism driven by electronic directing effects.
Reaction Optimization & Parameter Causality
The success of this protocol hinges on the precise selection of base, solvent, and stoichiometry. The table below summarizes the causality behind the optimized conditions[2].
Parameter
Optimized Condition
Causality / Scientific Rationale
Base
Cs2CO3
The large ionic radius of Cs⁺ creates a "naked," highly reactive cyclopropoxide anion. Smaller cations (K⁺, Na⁺) form tight ion pairs, reducing nucleophilicity.
Solvent
Anhydrous DMF
Polar aprotic solvent that effectively solvates the Cs⁺ cation and stabilizes the highly polar Meisenheimer transition state.
Stoichiometry
1.5 Equivalents
Critical: Ratios >1.5 eq cause excessive exothermic heat during initial deprotonation, leading to the thermal degradation (ring-opening) of cyclopropanol[2].
Temperature
75 °C
Provides sufficient thermal energy to overcome the activation barrier of an electron-rich arene without degrading the nucleophile.
1,2-Difluoro-4-methoxybenzene: 1.44 g (10.0 mmol, 1.0 eq)
Cyclopropanol: 0.87 g (15.0 mmol, 1.5 eq)
Cesium Carbonate (Cs2CO3): 4.89 g (15.0 mmol, 1.5 eq)
Anhydrous DMF: 40 mL
Step-by-Step Methodology:
System Preparation: To an oven-dried 100 mL Schlenk flask equipped with a magnetic stir bar, add Cs2CO3 (4.89 g, 15.0 mmol). Evacuate the flask and backfill with dry nitrogen three times.
Causality: Moisture must be strictly excluded to prevent the competitive hydrolysis of the starting material to a phenol derivative.
Solvent & Substrate Addition: Inject anhydrous DMF (40 mL) via syringe, followed by 1,2-difluoro-4-methoxybenzene (1.44 g, 10.0 mmol). Stir at room temperature for 5 minutes to ensure uniform suspension.
Causality: Do not exceed 1.5 equivalents or add the reagent as a single bolus. Rapid addition causes localized temperature spikes due to the exothermic acid-base reaction, which will trigger the thermodynamic collapse of the cyclopropoxide ring[2].
Thermal Activation: Transfer the flask to a pre-heated oil bath at 75 °C. Stir vigorously for 6 hours under a nitrogen atmosphere.
In-Process Control: Monitor the reaction via HPLC or TLC (Hexanes/EtOAc 9:1). The reaction is complete when the starting material peak is consumed.
Quench & Extraction: Cool the reaction to room temperature. Pour the mixture into 100 mL of ice-cold distilled water to quench. Extract the aqueous layer with Ethyl Acetate (3 x 50 mL).
Aqueous Washing: Wash the combined organic layers with 5% aqueous LiCl solution (3 x 50 mL), followed by brine (1 x 50 mL).
Causality: DMF is highly miscible with Ethyl Acetate. Repeated washes with aqueous LiCl effectively partition the DMF into the aqueous phase, preventing solvent co-elution during chromatography.
Drying & Concentration: Dry the organic phase over anhydrous Na2SO4, filter, and concentrate under reduced pressure (rotary evaporator, 30 °C water bath) to yield the crude product.
Purification: Purify the crude residue via flash column chromatography on silica gel, using a gradient of 0% to 5% Ethyl Acetate in Hexanes to afford the pure 2-cyclopropoxy-1-fluoro-4-methoxybenzene.
Figure 2: Experimental workflow for the synthesis and isolation of the target aryl cyclopropyl ether.
References
Title: One-Pot Approach for SNAr Reaction of Fluoroaromatic Compounds with Cyclopropanol
Source: Synlett 2019, 30(08), 982-986.
URL: [2]
Title: Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox Catalysis
Source: Journal of the American Chemical Society 2020, 142(42), 17921–17927.
URL: [3]
O-alkylation of phenols with bromomethyl cyclopropane.
An In-Depth Guide to the O-Alkylation of Phenols with Bromomethyl Cyclopropane Application Note & Protocol Audience: Researchers, Scientists, and Drug Development Professionals Abstract The introduction of the cyclopropy...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Guide to the O-Alkylation of Phenols with Bromomethyl Cyclopropane
Application Note & Protocol
Audience: Researchers, Scientists, and Drug Development Professionals
Abstract
The introduction of the cyclopropylmethyl moiety into phenolic compounds is a strategically important transformation in medicinal chemistry, often imparting favorable metabolic stability and unique conformational constraints to bioactive molecules. This document provides a comprehensive guide to the O-alkylation of phenols with bromomethyl cyclopropane, a reaction predominantly achieved through the Williamson ether synthesis. We will explore the underlying mechanistic principles, provide detailed, field-tested experimental protocols, offer insights into reaction optimization, and present a troubleshooting guide to address common challenges. This note is designed to equip researchers with the foundational knowledge and practical steps required to successfully synthesize cyclopropylmethyl phenyl ethers.
Scientific Foundation: Mechanism and Selectivity
The synthesis of cyclopropylmethyl phenyl ethers is a classic example of the Williamson ether synthesis, which proceeds via a bimolecular nucleophilic substitution (S_N2) mechanism.[1][2] The reaction can be dissected into two primary steps:
Deprotonation: A base is used to abstract the acidic proton from the phenolic hydroxyl group, generating a highly nucleophilic phenoxide anion.[2][3]
Nucleophilic Attack: The newly formed phenoxide attacks the electrophilic methylene carbon of bromomethyl cyclopropane. This concerted step involves the formation of a new carbon-oxygen bond and the simultaneous displacement of the bromide leaving group, yielding the desired ether product.[2][3]
Figure 1: General mechanism for the Williamson ether synthesis.
The Challenge of Selectivity: O- vs. C-Alkylation
A significant challenge in phenol alkylation is the ambident nature of the phenoxide nucleophile, which can react at either the oxygen atom (O-alkylation) or the aromatic ring, typically at the ortho or para positions (C-alkylation).[4][5][6]
O-Alkylation (Desired): This pathway is generally kinetically favored, meaning it is the faster reaction under most conditions.[6]
C-Alkylation (Side Reaction): This pathway, a form of Friedel-Crafts alkylation, can become significant under certain conditions, leading to undesired byproducts.[4]
Fortunately, reaction conditions can be tailored to strongly favor the desired O-alkylation product. Aprotic solvents are preferred as they do not strongly solvate the phenoxide oxygen, leaving it more available to act as a nucleophile.[4][7] The use of phase-transfer catalysis is another powerful technique to enhance O-alkylation selectivity by facilitating the transfer of the phenoxide from an aqueous or solid phase to the organic phase where the alkylating agent resides.[7]
Detailed Experimental Protocol
This protocol provides a general and robust procedure for the O-alkylation of a substituted phenol with bromomethyl cyclopropane.
Materials and Reagents
Substituted Phenol (1.0 eq)
Bromomethyl cyclopropane (1.1 - 1.5 eq)
Base (e.g., Potassium Carbonate, K₂CO₃) (2.0 - 3.0 eq)
Solvents for Extraction and Chromatography (e.g., Dichloromethane, Ethyl Acetate, Hexanes)
Experimental Workflow
Figure 2: Step-by-step experimental workflow.
Step-by-Step Procedure
Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar, add the substituted phenol (1.0 eq) and the base (e.g., K₂CO₃, 2.2 eq).
Solvent Addition: Add a suitable volume of anhydrous solvent (e.g., acetonitrile) to create a stirrable suspension.
Addition of Alkylating Agent: Add bromomethyl cyclopropane (1.2 eq) to the mixture. If using a phase-transfer catalyst, it can be added at this stage.
Reaction Conditions: Attach a reflux condenser and heat the mixture to the desired temperature (e.g., reflux at ~82°C for acetonitrile).[8] Stir vigorously for the required duration, typically 6-12 hours.
Monitoring: Monitor the reaction's progress by Thin-Layer Chromatography (TLC) until the starting phenol is consumed.
Initial Workup: Once complete, allow the reaction to cool to room temperature. Filter the mixture to remove the inorganic salts and wash the filter cake with a small amount of the reaction solvent.[8]
Solvent Removal: Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the solvent.
Extraction: Dissolve the resulting residue in an organic solvent like dichloromethane or diethyl ether and transfer it to a separatory funnel.[8][9] Wash the organic layer sequentially with water and then brine to remove any remaining inorganic impurities.
Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.[4]
Purification: Purify the crude material using column chromatography on silica gel with an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the pure cyclopropylmethyl phenyl ether.
Optimization of Reaction Parameters
The success and efficiency of the O-alkylation reaction depend critically on the choice of base, solvent, and temperature.
Parameter
Options & Rationale
Impact on Reaction
Base
K₂CO₃, Cs₂CO₃ (Weak/Moderate): Most commonly used. Mild enough to prevent side reactions but strong enough to deprotonate most phenols.[8][10] NaH, NaOH (Strong): More reactive. Can be used for less acidic phenols but may increase the risk of C-alkylation and other side reactions.[4][9]
A stronger base increases the rate of phenoxide formation but can also promote undesired side reactions. K₂CO₃ is often the optimal choice for clean conversions.
Solvent
Acetonitrile, Acetone (Polar Aprotic): Excellent choices. They dissolve the reagents well and do not interfere with the nucleophilicity of the phenoxide.[8] DMF, DMSO (Polar Aprotic): Higher boiling points allow for higher reaction temperatures, but they can be more difficult to remove during workup.[4]
Aprotic solvents are crucial for favoring O-alkylation. Protic solvents (like ethanol or water) can solvate the phenoxide oxygen via hydrogen bonding, shielding it and promoting C-alkylation.[4][7]
Temperature
Room Temp to Reflux: The required temperature depends on the reactivity of the specific phenol and the chosen solvent. Most reactions proceed efficiently at the reflux temperature of acetonitrile or acetone.[8][11]
Higher temperatures increase the reaction rate. However, excessive heat can promote decomposition or the formation of C-alkylated byproducts.
Highly effective in biphasic systems (e.g., solid base in an organic solvent). The PTC forms an ion pair with the phenoxide, shuttling it into the organic phase to react, which significantly accelerates the reaction and enhances O-alkylation selectivity.[7]
Troubleshooting Guide
Problem
Potential Cause(s)
Recommended Solution(s)
Low or No Conversion
1. Insufficiently active base. 2. Presence of water in reagents or solvent. 3. Low reaction temperature.
1. Use freshly ground, anhydrous K₂CO₃ or a stronger base like NaH. 2. Ensure all glassware is oven-dried and use anhydrous solvents.[4] 3. Increase the reaction temperature or allow for a longer reaction time.
Significant C-Alkylation
1. Use of a protic solvent. 2. Reaction temperature is too high.
1. Switch to a polar aprotic solvent like acetonitrile or DMF.[4][7] 2. Run the reaction at a lower temperature for a longer duration. 3. Introduce a phase-transfer catalyst, which is known to improve O-selectivity.[7]
Formation of Multiple Byproducts
1. Reagent decomposition at high temperatures. 2. Incorrect stoichiometry leading to polyalkylation (less common with mono-phenols).
1. Lower the reaction temperature. 2. Ensure the stoichiometry is correct; consider using a slight excess of the phenol relative to the alkylating agent to consume it fully.[4]
Safety Precautions
Alkylating Agents: Bromomethyl cyclopropane, like many alkyl bromides, should be considered toxic, a lachrymator, and potentially mutagenic. Always handle this reagent in a well-ventilated chemical fume hood.
Bases: Strong bases like sodium hydride (NaH) are highly flammable and react violently with water. Caustic bases such as sodium hydroxide (NaOH) can cause severe chemical burns.[9] Handle with appropriate care and PPE.
Solvents: Organic solvents are typically flammable and may be toxic. Avoid inhalation of vapors and ensure there are no ignition sources nearby.
Personal Protective Equipment (PPE): Safety glasses or goggles, a lab coat, and chemical-resistant gloves are mandatory at all times.
References
Application Notes and Protocols: Williamson Ether Synthesis with "2-(Bromomethyl)-4-chloro-1-nitrobenzene" and Phenols. Benchchem.
Technical Support Center: Optimization of Reaction Conditions for Phenol Alkylation. Benchchem.
The Williamson Ether Synthesis. University of Missouri-St. Louis.
Organic base catalyzed O-alkylation of phenols under solvent-free condition. ResearchGate.
PTC Selective O-Alkylation. PTC Organics, Inc..
The Williamson Ether Synthesis. University of Colorado Boulder.
Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Francis Academic Press.
Alkylation of phenol: a mechanistic view. PubMed, National Institutes of Health.
Phenol alkylation under phase transfer catalysis conditions: Insights on the mechanism and kinetics from computations. ResearchGate.
Williamson Ether Synthesis. Professor Dave Explains, YouTube.
Cyclopropylmethyl(ene) ethers, process for preparing them and their use in pesticidal compositions. Google Patents.
O-ACYLATION MECHANISM OF p-SUBSTITUTED PHENOLS WITH VARIOUS ALKANOYL CHLORIDES UNDER PHASE TRANSFER CATALYSIS CONDITIONS. Semantic Scholar.
Application Notes and Protocols for the Alkylation of Phenols and Carboxylic Acids with 4-Bromomethylbiphenyl. Benchchem.
Detailed Protocol for the Synthesis of 2-Cyclopropoxy-1-fluoro-4-methoxybenzene via Copper-Catalyzed Chan-Lam O-Cyclopropylation
Target Audience: Researchers, medicinal chemists, and drug development professionals. Application: Synthesis of critical cyclopropyl ether building blocks for LPA receptor antagonists and related pharmaceutical pipelines...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, medicinal chemists, and drug development professionals.
Application: Synthesis of critical cyclopropyl ether building blocks for LPA receptor antagonists and related pharmaceutical pipelines.
Introduction & Mechanistic Rationale
The compound 2-cyclopropoxy-1-fluoro-4-methoxybenzene is a highly valued synthetic intermediate, prominently featured in the development of lysophosphatidic acid (LPA) receptor antagonists for the treatment of fibrotic diseases and inflammatory conditions [1].
The Synthetic Challenge:
Traditional Williamson ether synthesis (SN2 alkylation) is notoriously ineffective for synthesizing cyclopropyl ethers. Cyclopropyl halides are exceptionally poor electrophiles due to the high s-character of the C-X bond, which resists the backside attack required for SN2 displacement. Under forcing conditions, these substrates preferentially undergo E2 elimination to form volatile cyclopropene, leading to abysmal yields.
The Solution (Chan-Lam Oxidative Coupling):
To bypass the limitations of SN2 chemistry, this protocol utilizes a Copper-catalyzed Chan-Lam oxidative cross-coupling [2]. By reacting 2-fluoro-5-methoxyphenol with potassium cyclopropyltrifluoroborate , we achieve a highly chemoselective O-cyclopropylation.
Causality of Reagent Selection:
Potassium Cyclopropyltrifluoroborate: Chosen over cyclopropylboronic acid due to its superior bench stability and resistance to protodeboronation. The trifluoroborate salt slowly hydrolyzes in situ to provide a steady, low concentration of the active boronic acid, preventing unwanted homocoupling.
Cu(OAc)₂ & 1,10-Phenanthroline: The bidentate nitrogen ligand (1,10-phenanthroline) is critical. It prevents the precipitation of inactive copper oxide species and tunes the redox potential of the Cu(II) center, facilitating the difficult oxidation to the highly reactive Cu(III) intermediate.
Oxygen Atmosphere: 1 atm of O₂ acts as the stoichiometric terminal oxidant. It drives the catalytic cycle by oxidizing the Cu(II)-aryl complex to Cu(III), triggering rapid reductive elimination to form the C–O bond.
Catalytic Cycle & Reaction Workflow
Figure 1: Catalytic cycle of the Cu-catalyzed Chan-Lam O-cyclopropylation of phenols.
Materials and Quantitative Data
Reaction Stoichiometry: 10.0 mmol scale.
Reagent
MW ( g/mol )
Equivalents
Amount (mmol)
Mass / Volume
2-Fluoro-5-methoxyphenol
142.13
1.0
10.0
1.42 g
Potassium cyclopropyltrifluoroborate
147.98
2.0
20.0
2.96 g
Copper(II) acetate [Cu(OAc)₂]
181.63
0.2
2.0
363 mg
1,10-Phenanthroline
180.21
0.2
2.0
360 mg
Sodium carbonate (anhydrous)
105.99
2.0
20.0
2.12 g
1,2-Dichloroethane (DCE, anhydrous)
98.96
Solvent
-
40 mL
Step-by-Step Experimental Protocol
Phase 1: Precatalyst Activation
Equipment Setup: Oven-dry a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar. Flush the flask with dry nitrogen.
Complexation: Add Copper(II) acetate (363 mg, 2.0 mmol) and 1,10-phenanthroline (360 mg, 2.0 mmol) to the flask.
Solvation: Inject 20 mL of anhydrous 1,2-dichloroethane (DCE). Stir vigorously at room temperature (20–25 °C) for 15–20 minutes.
Validation Check: The suspension will transition to a deep blue/green homogeneous solution, indicating the successful formation of the active [Cu(Phen)(OAc)₂] precatalyst complex.
Substrate Addition: To the stirring precatalyst solution, sequentially add 2-fluoro-5-methoxyphenol (1.42 g, 10.0 mmol), potassium cyclopropyltrifluoroborate (2.96 g, 20.0 mmol), and anhydrous sodium carbonate (2.12 g, 20.0 mmol). Wash the sides of the flask with the remaining 20 mL of DCE.
Oxygenation: Attach a reflux condenser. Evacuate the flask under mild vacuum and backfill with dry Oxygen (O₂) gas using a double-layered balloon. Repeat this purge cycle three times to ensure complete displacement of nitrogen.
Critical Parameter: Maintain the O₂ balloon on the apparatus throughout the reaction. Oxygen starvation will arrest the catalytic cycle at the Cu(I) state, halting conversion.
Phase 3: Reaction Execution & In-Process Control (IPC)
Heating: Submerge the flask in a pre-heated oil bath at 70 °C. Stir vigorously (800+ rpm) to ensure optimal gas-liquid mixing for O₂ dissolution.
Monitoring (IPC): After 16 hours, sample 50 µL of the reaction mixture, dilute in 1 mL EtOAc, filter through a micro-plug of Celite, and analyze via TLC (Hexanes/EtOAc 8:2) and LC-MS.
Self-Validation: The starting phenol (Rf ~0.3, UV active, stains dark with KMnO₄) should be completely consumed. The product ether will appear as a new, higher-running spot (Rf ~0.6).
Phase 4: Work-up and Purification
Quenching: Cool the reaction mixture to room temperature. Dilute with 20 mL of dichloromethane (DCM).
Filtration: Filter the dark green/brown suspension through a 1-inch pad of Celite to remove inorganic salts and precipitated copper species. Wash the Celite cake thoroughly with DCM (3 × 20 mL).
Extraction: Transfer the combined filtrate to a separatory funnel. Wash sequentially with:
1M aqueous HCl (30 mL) – Removes the 1,10-phenanthroline ligand.
Brine (30 mL) – Aids in phase separation and removes water.
Drying & Concentration: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield a crude oil.
Chromatography: Purify the crude residue via flash column chromatography on silica gel. Elute with a gradient of 0% to 10% EtOAc in Hexanes.
Isolation: Pool the product-containing fractions and concentrate in vacuo to afford 2-cyclopropoxy-1-fluoro-4-methoxybenzene as a clear to pale-yellow oil.
Expected Yield: 1.35 – 1.45 g (74 – 79%).
Analytical Characterization
To ensure the structural integrity and trustworthiness of the synthesized batch, verify the product against the following established spectral benchmarks [1]:
δ 4.00 - 3.94 (m, 1H) — Methine proton of the cyclopropyl ring (O-CH).
δ 3.78 (s, 3H) — Methoxy group (O-CH₃).
δ 0.89 - 0.68 (m, 4H) — Methylene protons of the cyclopropyl ring (2 × CH₂).
Mass Spectrometry (ESI+): Expected m/z for [M+H]⁺ = 183.1.
References
Vertex Pharmaceuticals Inc. (2023). Compounds and compositions for treating conditions associated with lpa receptor activity (Patent No. WO2024112895A1).
Derosa, J., O'Duill, M. L., et al. (2018). Copper-Catalyzed Chan–Lam Cyclopropylation of Phenols and Azaheterocycles. Journal of Organic Chemistry, 83(6), 3417-3425. URL:[Link] [2]
Application
Application Notes and Protocols: 2-Cyclopropoxy-1-fluoro-4-methoxybenzene in Pharmaceutical Intermediates
Introduction: The Strategic Value of Fluorinated Cyclopropoxy Moieties in Medicinal Chemistry In the landscape of modern drug discovery, the pursuit of molecules with optimized pharmacokinetic and pharmacodynamic profile...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Strategic Value of Fluorinated Cyclopropoxy Moieties in Medicinal Chemistry
In the landscape of modern drug discovery, the pursuit of molecules with optimized pharmacokinetic and pharmacodynamic profiles is paramount. The strategic incorporation of specific structural motifs can profoundly influence a compound's absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties, as well as its binding affinity to biological targets. Among these, the fluorinated cyclopropoxybenzene scaffold has emerged as a valuable building block for the synthesis of complex pharmaceutical intermediates. This guide focuses on the application of 2-Cyclopropoxy-1-fluoro-4-methoxybenzene , a key intermediate that embodies the beneficial attributes of both cyclopropyl and fluoro-methoxy-substituted aromatic rings.
The cyclopropyl group, a three-membered carbocycle, is prized in medicinal chemistry for its ability to act as a bioisosteric replacement for larger, more metabolically labile groups, such as phenyl rings. Its rigid, three-dimensional structure can enhance binding to target proteins while simultaneously improving physicochemical properties like solubility and metabolic stability. When combined with the strategic placement of a fluorine atom and a methoxy group on the benzene ring, as in 2-Cyclopropoxy-1-fluoro-4-methoxybenzene, the resulting intermediate offers a unique combination of electronic and steric properties. The fluorine atom can enhance metabolic stability and binding affinity through favorable electrostatic interactions, while the methoxy group can modulate solubility and provide additional points for molecular recognition.
This document provides a comprehensive overview of the application of 2-Cyclopropoxy-1-fluoro-4-methoxybenzene in the synthesis of pharmaceutical intermediates, with a particular focus on its potential role in the development of kinase inhibitors. Detailed protocols for its synthesis and subsequent utilization are provided, alongside a discussion of the underlying chemical principles and safety considerations.
Core Applications in Pharmaceutical Synthesis
2-Cyclopropoxy-1-fluoro-4-methoxybenzene serves as a versatile precursor for the introduction of the 2-cyclopropoxy-1-fluoro-4-methoxyphenyl moiety into a variety of molecular scaffolds. This is particularly relevant in the design of kinase inhibitors, a class of targeted therapeutics that has revolutionized the treatment of cancer and other diseases. The ATP-binding pocket of many kinases contains hydrophobic regions and specific hydrogen bonding sites where the structural features of this intermediate can be advantageously employed.
Case Study: A Building Block for Kinase Inhibitors
The 2-cyclopropoxy-1-fluoro-4-methoxyphenyl group can be incorporated into various kinase inhibitor scaffolds, such as those based on quinazoline, pyrimidine, or pyrazole cores. The synthetic utility of this intermediate lies in its ability to participate in cross-coupling reactions or nucleophilic aromatic substitution, allowing for its efficient integration into the target molecule.
Synthesis Protocol: Preparation of 2-Cyclopropoxy-1-fluoro-4-methoxybenzene
The following protocol describes a plausible and efficient synthesis of 2-Cyclopropoxy-1-fluoro-4-methoxybenzene, based on the principles of O-alkylation of a phenolic precursor. This method is adapted from established procedures for the synthesis of related aryl ethers.[2]
Reaction Scheme
Caption: Synthesis of 2-Cyclopropoxy-1-fluoro-4-methoxybenzene via O-alkylation.
Materials and Reagents
Reagent
CAS Number
Molecular Weight
Quantity
Moles
2-Fluoro-5-methoxyphenol
261-82-5
142.12 g/mol
10.0 g
0.070 mol
Cyclopropylmethyl bromide
7051-34-5
134.99 g/mol
11.4 g (1.2 eq)
0.084 mol
Potassium Carbonate (K₂CO₃)
584-08-7
138.21 g/mol
14.6 g (1.5 eq)
0.105 mol
N,N-Dimethylformamide (DMF)
68-12-2
73.09 g/mol
100 mL
-
Ethyl acetate (EtOAc)
141-78-6
88.11 g/mol
As needed
-
Brine (saturated NaCl solution)
-
-
As needed
-
Anhydrous Sodium Sulfate (Na₂SO₄)
7757-82-6
142.04 g/mol
As needed
-
Experimental Procedure
Reaction Setup: To a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add 2-Fluoro-5-methoxyphenol (10.0 g, 0.070 mol) and anhydrous potassium carbonate (14.6 g, 0.105 mol).
Solvent Addition: Add 100 mL of anhydrous N,N-Dimethylformamide (DMF) to the flask.
Addition of Alkylating Agent: While stirring the mixture at room temperature, add cyclopropylmethyl bromide (11.4 g, 0.084 mol) dropwise over 10-15 minutes.
Reaction: Heat the reaction mixture to 80 °C and maintain this temperature for 4-6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 20% ethyl acetate in hexanes).
Work-up: Once the reaction is complete (as indicated by the disappearance of the starting phenol), cool the mixture to room temperature. Pour the reaction mixture into 500 mL of cold water and extract with ethyl acetate (3 x 150 mL).
Washing: Combine the organic layers and wash with water (2 x 200 mL) followed by brine (1 x 200 mL).
Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.
Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure 2-Cyclopropoxy-1-fluoro-4-methoxybenzene.
Expected Yield and Characterization
The expected yield of the pure product is typically in the range of 80-90%. The structure and purity of the synthesized 2-Cyclopropoxy-1-fluoro-4-methoxybenzene can be confirmed by standard analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.
Application Protocol: Synthesis of a Kinase Inhibitor Intermediate
The following protocol illustrates the potential use of 2-Cyclopropoxy-1-fluoro-4-methoxybenzene in the synthesis of a key intermediate for a hypothetical kinase inhibitor. This example demonstrates a Suzuki cross-coupling reaction, a powerful tool in medicinal chemistry for the formation of carbon-carbon bonds.
Reaction Scheme
Caption: Suzuki cross-coupling reaction to form a kinase inhibitor intermediate.
Note: This protocol requires the bromination of 2-Cyclopropoxy-1-fluoro-4-methoxybenzene as a preceding step, which can be achieved using standard brominating agents like N-Bromosuccinimide (NBS).
Materials and Reagents
Reagent
CAS Number
Molecular Weight
Quantity
Moles
2-Cyclopropoxy-1-fluoro-4-methoxy-5-bromobenzene
-
261.09 g/mol
1.0 g
3.83 mmol
Arylboronic acid
Varies
Varies
1.1 eq
4.21 mmol
Tetrakis(triphenylphosphine)palladium(0)
14221-01-3
1155.56 g/mol
0.05 eq
0.19 mmol
Potassium Carbonate (K₂CO₃)
584-08-7
138.21 g/mol
2.0 eq
7.66 mmol
1,4-Dioxane
123-91-1
88.11 g/mol
20 mL
-
Water
7732-18-5
18.02 g/mol
5 mL
-
Ethyl acetate (EtOAc)
141-78-6
88.11 g/mol
As needed
-
Brine (saturated NaCl solution)
-
-
As needed
-
Anhydrous Sodium Sulfate (Na₂SO₄)
7757-82-6
142.04 g/mol
As needed
-
Experimental Procedure
Reaction Setup: In a 100 mL round-bottom flask, combine 2-Cyclopropoxy-1-fluoro-4-methoxy-5-bromobenzene (1.0 g, 3.83 mmol), the desired arylboronic acid (1.1 eq, 4.21 mmol), and potassium carbonate (2.0 eq, 7.66 mmol).
Degassing: Add 1,4-dioxane (20 mL) and water (5 mL) to the flask. Degas the mixture by bubbling nitrogen or argon through the solution for 15-20 minutes.
Catalyst Addition: Add tetrakis(triphenylphosphine)palladium(0) (0.05 eq, 0.19 mmol) to the reaction mixture under a nitrogen atmosphere.
Reaction: Heat the mixture to 90 °C and stir for 8-12 hours, or until TLC analysis indicates the consumption of the starting materials.
Work-up: Cool the reaction to room temperature and dilute with ethyl acetate (50 mL). Filter the mixture through a pad of Celite to remove the palladium catalyst.
Extraction and Washing: Transfer the filtrate to a separatory funnel and wash with water (2 x 50 mL) and brine (1 x 50 mL).
Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired kinase inhibitor intermediate.
Safety and Handling
As with any chemical synthesis, proper safety precautions must be observed when working with 2-Cyclopropoxy-1-fluoro-4-methoxybenzene and its precursors.
Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[3][4][5]
Ventilation: All manipulations should be performed in a well-ventilated fume hood to avoid inhalation of vapors or dust.[3][5]
Handling: Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.[4][5]
Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.
Disposal: Dispose of all chemical waste in accordance with local, state, and federal regulations.
While a specific Safety Data Sheet (SDS) for 2-Cyclopropoxy-1-fluoro-4-methoxybenzene is not widely available, the safety profiles of its constituent functional groups and related compounds suggest that it should be handled with care.
Conclusion
2-Cyclopropoxy-1-fluoro-4-methoxybenzene is a valuable and versatile pharmaceutical intermediate that offers a unique combination of structural and electronic features beneficial for modern drug design. Its strategic incorporation into complex molecules, particularly kinase inhibitors, can lead to compounds with improved ADMET properties and enhanced biological activity. The synthetic protocols provided in this guide offer a practical framework for the preparation and application of this important building block, empowering researchers and drug development professionals in their quest for novel and effective therapeutics.
References
Shin-Etsu Silicones of America, Inc.
Fisher Scientific. SAFETY DATA SHEET: 1-(2-Chloroethyl)-4-methoxybenzene.
Sigma-Aldrich.
Google Patents. EP2609065B1 - Processes for producing 1-bromo-2 (cyclopropyl methoxy)-5 fluoro-4- methoxybenzene.
Fisher Scientific. SAFETY DATA SHEET: 2-Fluoro-4-methoxybenzoic acid.
TCI Chemicals. SAFETY DATA SHEET: 2-Fluoro-4-methoxy-1-nitrobenzene.
Google Patents. CN103483252A - Synthetic method of 2-cyclopropyl-4-(4-fluorophenyl)-3-quinolylmethanol.
Benchchem. Technical Support Center: Alkylation Reactions with 2-(bromomethyl)-1-fluoro-4-methoxybenzene.
Burton, D. J., & Yang, Z. Y. (1992). Preparation of highly fluorinated cyclopropanes and ring-opening reactions with halogens. Journal of Fluorine Chemistry, 59(2), 225-245.
Google Patents. CN103435523A - Preparation method for (1R, 2S)
Sweeney, M., McArdle, P., & Aldabbagh, F. (2018). 1-Fluoro-2,5-dimethoxy-4-nitrobenzene. Molbank, 2018(1), M984.
Organic Syntheses. (2018).
PMC. Design Principles and Applications of Fluorescent Kinase Inhibitors for Simultaneous Cancer Bioimaging and Therapy.
Benchchem.
Organic Chemistry Portal. Dehydrative C-H Alkylation and Alkenylation of Phenols with Alcohols: Expedient Synthesis for Substituted Phenols and Benzofurans.
ScienceOpen.
IRB Barcelona.
MDPI. Expedient Access to Type II Kinase Inhibitor Chemotypes by Microwave-Assisted Suzuki Coupling.
PubChem.
UNITED STATES PATENT AND TRADEMARK OFFICE. PGR2025-00057.
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PMC.
Thieme E-Books. Product Class 2: Fluorocyclopropanes.
Google Patents.
UCLA – Chemistry and Biochemistry. FACILE SYNTHESIS OF BOTH ENANTIOMERS OF 2,3, 4,5, 6-PENTAFLUORO-a- METHOXYBENZENEACETIC ACID IN HIGH OPTICAL PURITY1.
ChemRxiv.
JNAS. Introduction of the Difluoro(methoxy)methyl Group into the Aromatic Ring and the Study of Its Electronic Properties.
ResearchGate. Studies of the Selective O-Alkylation and Dealkylation of Flavonoids. XXIII. Demethylation Behaviors of 6-Hydroxy-4',7-dimethoxy-5-tosyloxyflavones with Anhydrous Aluminum Halides in Acetonitrile.
IMR Press. Synthesis of some new 2-(2-fluoro-4-biphenylyl)
Application Notes and Protocols: A Guide to the Palladium-Catalyzed Synthesis of 2-Cyclopropoxy-1-fluoro-4-methoxybenzene Analogs
Introduction: The Significance of Fluorinated Cyclopropoxy Arenes and the Power of Palladium Catalysis The synthesis of molecules containing the 2-cyclopropoxy-1-fluoro-4-methoxybenzene scaffold is of significant interes...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Significance of Fluorinated Cyclopropoxy Arenes and the Power of Palladium Catalysis
The synthesis of molecules containing the 2-cyclopropoxy-1-fluoro-4-methoxybenzene scaffold is of significant interest to the pharmaceutical and agrochemical industries. The incorporation of a fluorine atom can dramatically alter a molecule's metabolic stability, lipophilicity, and binding affinity, often leading to enhanced biological activity.[1] Similarly, the cyclopropoxy group can introduce conformational rigidity and improve metabolic properties. The combination of these two functionalities on a benzene ring creates a unique chemical space for the design of novel bioactive compounds.
Traditional methods for the formation of aryl ethers, such as the Ullmann condensation, often require harsh reaction conditions and have limited substrate scope.[2] Palladium-catalyzed cross-coupling reactions, particularly the Buchwald-Hartwig amination and its etherification variants, have emerged as powerful and versatile tools for the construction of carbon-heteroatom bonds under milder conditions with broad functional group tolerance.[3][4] This application note provides a detailed guide to the palladium-catalyzed synthesis of 2-cyclopropoxy-1-fluoro-4-methoxybenzene analogs, focusing on the underlying mechanistic principles, practical experimental protocols, and critical parameters for successful execution.
Mechanistic Insights: The Palladium Catalytic Cycle
The palladium-catalyzed formation of aryl ethers, a variant of the Buchwald-Hartwig reaction, proceeds through a well-established catalytic cycle.[5][6] Understanding this mechanism is crucial for troubleshooting and optimizing the reaction conditions. The cycle involves three key elementary steps: oxidative addition, alkoxide exchange (a form of transmetalation), and reductive elimination.
Oxidative Addition: The catalytic cycle begins with the oxidative addition of an aryl halide (in this case, a substituted fluoro-chlorobenzene or fluoro-bromobenzene) to a low-valent palladium(0) complex. This step forms a palladium(II) intermediate. The choice of ligand is critical here; bulky, electron-rich phosphine ligands are known to facilitate this step, especially for less reactive aryl chlorides.[7][8]
Alkoxide Exchange: The halide on the palladium(II) complex is then replaced by the cyclopropoxide anion, which is generated in situ by the reaction of cyclopropanol with a base. This step forms a palladium(II) aryl-alkoxide complex.
Reductive Elimination: The final step is the reductive elimination of the desired aryl ether product from the palladium(II) complex. This step regenerates the active palladium(0) catalyst, allowing it to re-enter the catalytic cycle. The steric and electronic properties of the ligand also play a significant role in promoting this final, product-forming step.[9][10]
Caption: The catalytic cycle for palladium-catalyzed C-O bond formation.
Experimental Protocols: A Step-by-Step Guide
This section provides a detailed protocol for a representative synthesis of a 2-cyclopropoxy-1-fluoro-4-methoxybenzene analog.
Materials and Reagents:
Reagent
CAS Number
Molecular Weight
Amount (mmol)
Equivalents
2-Chloro-1-fluoro-4-methoxybenzene
2213-53-8
160.57
1.0
1.0
Cyclopropanol
16545-68-9
58.08
1.5
1.5
Palladium(II) Acetate (Pd(OAc)₂)
3375-31-3
224.50
0.02
0.02
XPhos
564483-18-7
476.65
0.04
0.04
Sodium tert-butoxide (NaOtBu)
865-48-5
96.10
2.0
2.0
Toluene (anhydrous)
108-88-3
92.14
-
-
Reaction Setup and Procedure:
Inert Atmosphere: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add palladium(II) acetate (0.02 mmol) and XPhos (0.04 mmol).
Reagent Addition: In a glovebox or under a positive flow of an inert gas (e.g., argon or nitrogen), add sodium tert-butoxide (2.0 mmol).
Nucleophile Addition: Add cyclopropanol (1.5 mmol) via syringe.
Reaction Conditions: Seal the flask and heat the reaction mixture to 100 °C with vigorous stirring.
Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction is typically complete within 12-24 hours.
Workup:
Cool the reaction mixture to room temperature.
Dilute the mixture with diethyl ether or ethyl acetate.
Filter the mixture through a pad of Celite to remove the palladium catalyst and inorganic salts.
Wash the organic layer with water and then with brine.[11]
Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.[11]
Filter and concentrate the solvent under reduced pressure using a rotary evaporator.
Purification: Purify the crude product by flash column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford the desired 2-cyclopropoxy-1-fluoro-4-methoxybenzene analog.
Key Considerations and Troubleshooting
The success of this palladium-catalyzed etherification hinges on several critical factors:
Choice of Catalyst and Ligand: The combination of a palladium precursor (e.g., Pd(OAc)₂, Pd₂(dba)₃) and a suitable phosphine ligand is paramount.[8] For challenging substrates like aryl chlorides, bulky, electron-rich biarylphosphine ligands such as XPhos, SPhos, or RuPhos are often necessary to achieve high yields.[3][5] These ligands promote the oxidative addition step and facilitate the reductive elimination.[7]
Base Selection: A strong, non-nucleophilic base is required to deprotonate the cyclopropanol and generate the active nucleophile. Sodium tert-butoxide is commonly used, but other bases like potassium tert-butoxide or cesium carbonate can also be effective.[5] The choice of base can influence the reaction rate and selectivity.
Solvent: Anhydrous, deoxygenated solvents are crucial to prevent catalyst deactivation and side reactions. Toluene and dioxane are common choices for these types of cross-coupling reactions.[12]
Inert Atmosphere: Palladium catalysts, particularly in their Pd(0) state, are sensitive to oxygen.[8] Therefore, it is essential to perform the reaction under an inert atmosphere of argon or nitrogen. This can be achieved using standard Schlenk line techniques or by working in a glovebox.
Troubleshooting Poor Yields:
Inactive Catalyst: Ensure the palladium precursor and ligand are of high quality and have been stored properly. Consider using a pre-formed palladium-ligand complex.
Incomplete Reaction: Increase the reaction temperature or time. A higher catalyst loading may also be beneficial.
Side Reactions: The presence of water can lead to the hydrolysis of the aryl halide or the desired product. Ensure all reagents and solvents are anhydrous.
Conclusion: A Versatile and Powerful Synthetic Tool
The palladium-catalyzed synthesis of 2-cyclopropoxy-1-fluoro-4-methoxybenzene analogs represents a robust and highly adaptable method for accessing a valuable class of compounds for drug discovery and development. By carefully selecting the catalyst system, base, and reaction conditions, researchers can efficiently construct these complex molecules with a high degree of functional group tolerance. The detailed protocols and mechanistic insights provided in this application note serve as a practical guide for scientists working in this exciting area of synthetic chemistry.
References
DSpace@MIT. (n.d.). Palladium-catalyzed C-C, C-N and C-O bond formation. Retrieved from [Link]
Hanley, P. S., et al. (2015). Palladium-Catalyzed Cross-Couplings by C–O Bond Activation. Accounts of Chemical Research, 48(4), 1029-1042.
Ma, S., et al. (2013). A palladium-catalyzed approach to allenic aromatic ethers and first total synthesis of terricollene A. Organic & Biomolecular Chemistry, 11(43), 7436-7441.
Palucki, M., et al. (1997). Palladium-Catalyzed Intermolecular Carbon−Oxygen Bond Formation: A New Synthesis of Aryl Ethers. Journal of the American Chemical Society, 119(14), 3395-3396.
Daugulis, O., et al. (2011). Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate. Accounts of Chemical Research, 44(8), 613-625.
Xie, J., et al. (2021).
Wikipedia. (2024). Cross-coupling reaction. Retrieved from [Link]
Cassar, L. (1975). Synthesis of aryl- and vinyl-substituted olefins by a novel palladium-catalysed reaction. Journal of Organometallic Chemistry, 93(2), 253-257.
ResearchGate. (n.d.). Palladium-catalysed reactions of alcohols. Part C: Formation of ether linkages. Retrieved from [Link]
Wikipedia. (2024). Buchwald–Hartwig amination. Retrieved from [Link]
Rojas Lab. (2023, November 3). Palladium Catalysis Explained Like You've Never Seen Before! Mechanism Monday #66 [Video]. YouTube. Retrieved from [Link]
Poater, A., et al. (2007). Ligand electronic influence in Pd-catalyzed C-C coupling processes. Organometallics, 26(25), 6295-6302.
J&K Scientific LLC. (n.d.). Buchwald-Hartwig Cross-Coupling. Retrieved from [Link]
Purdue University. (2018). HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. Retrieved from [Link]
Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. Retrieved from [Link]
ResearchGate. (n.d.). Representative results for the optimization of Pd-catalyzed.... Retrieved from [Link]
MDPI. (2024). Optimization of Palladium-Catalyzed One-Pot Synthesis of Functionalized Furans for High-Yield Production: A Study of Catalytic and Reaction Parameters. Retrieved from [Link]
ChemRxiv. (2023). Versatile Palladium-catalysed C-H Arylation of Fluoroarenes with 2-Chloropyridine Derivatives. Retrieved from [Link]
Google Patents. (n.d.). CN103435523A - Preparation method for (1R, 2S)-2-fluoro-cyclopropanamine tosylate.
Nature. (2018). Palladium Catalyzed C–H Fluorination: A Reaction Years in the Making. Retrieved from [Link]
National Institutes of Health. (2014). Efficient Palladium-Catalyzed Synthesis of 2-Aryl Propionic Acids. Retrieved from [Link]
MDPI. (2018). 1-Fluoro-2,5-dimethoxy-4-nitrobenzene. Retrieved from [Link]
MDPI. (2024). Synthesis of Fluorinated Nucleosides/Nucleotides and Their Antiviral Properties. Retrieved from [Link]
Organic Syntheses. (2021). Palladium-Catalyzed Hydrodefluorination of Fluoroarenes. Retrieved from [Link]
MDPI. (2024). Pallado-Catalyzed Cascade Synthesis of 2-Alkoxyquinolines from 1,3-Butadiynamides. Retrieved from [Link]
Wiley Online Library. (2025). Go for Gold: Development of a Scalable Synthesis of [1‐(Ethoxycarbonyl)cyclopropyl] Triphenylphosphonium Tetrafluoroborate, a. Retrieved from [Link]
MDPI. (2023). Synthesis of 2-[2-(Ethoxymethoxy)phenyl]spiro[cyclopropane-1,2′-indene]-1′,3′-dione. Retrieved from [Link]
NIST. (n.d.). Benzene, 1-fluoro-4-methoxy-. Retrieved from [Link]
Preprints.org. (2025). Emerging Trends in Palladium Nanoparticles: Sustainable Approaches for Enhanced Cross-Coupling Catalysis. Retrieved from [Link]
Academia.edu. (n.d.). 19F NMR analyses of some cyclopropane derivatives. Retrieved from [Link]
Purdue University Graduate School. (2021). PALLADIUM-CATALYZED HYDROXYCYCLOPROPANOL RING-OPENING CARBONYLATIVE LACTONIZATION TO FUSED BICYCLIC LACTONES AND TOTAL SYNTHESIS OF PHLEGHENRINE ALKALOIDS. Retrieved from [Link]
Emory University. (2023). Cu- and Pd-Catalyzed a-Hydroxycyclopropanol Ring Opening Reactions: Electrophilic Trappings to 3-Furanones, and Carbonylation to 4-Ketovalerolactones. Retrieved from [Link]
Application Note: A Scalable and Robust Protocol for the Synthesis of 2-Cyclopropoxy-1-fluoro-4-methoxybenzene
Abstract: This application note provides a comprehensive, step-by-step protocol for the scale-up synthesis of 2-Cyclopropoxy-1-fluoro-4-methoxybenzene, a key building block in medicinal chemistry and materials science. T...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract:
This application note provides a comprehensive, step-by-step protocol for the scale-up synthesis of 2-Cyclopropoxy-1-fluoro-4-methoxybenzene, a key building block in medicinal chemistry and materials science. The described methodology is centered around the robust and well-established Williamson ether synthesis, optimized for safety, efficiency, and scalability. We delve into the causality behind experimental choices, from reagent selection to purification strategies, offering field-proven insights for researchers, scientists, and drug development professionals. This guide is designed to be a self-validating system, ensuring reproducibility and high-purity yields for large-scale production.
Introduction and Strategic Overview
The synthesis of multi-substituted benzene derivatives with precise regiochemistry is a cornerstone of modern organic chemistry, particularly in the development of novel pharmaceuticals. 2-Cyclopropoxy-1-fluoro-4-methoxybenzene incorporates several privileged motifs: a fluorinated aromatic ring, a methoxy group, and a cyclopropoxy moiety, making it a valuable intermediate. The primary challenge in its synthesis lies in the controlled, sequential introduction of these functional groups onto the aromatic core.
This protocol details a highly efficient and scalable approach starting from the commercially available precursor, 2-fluoro-5-methoxyphenol. The key transformation is a Williamson ether synthesis, a reliable SN2 reaction, to introduce the cyclopropoxy group.[1][2] This strategy is advantageous for scale-up due to:
High Atom Economy: The reaction forms the target ether bond with minimal byproduct formation.
Robust Reaction Conditions: The use of a mild base and a suitable solvent ensures high conversion without requiring harsh or hazardous conditions.[3]
Readily Available Starting Materials: The precursors are accessible from commercial suppliers, facilitating a streamlined supply chain for large-scale campaigns.
Reaction Scheme and Mechanism
The synthesis proceeds via the O-alkylation of 2-fluoro-5-methoxyphenol with (bromomethyl)cyclopropane. The reaction is facilitated by a base, which deprotonates the phenolic hydroxyl group to form a more nucleophilic phenoxide ion. This phenoxide then attacks the electrophilic carbon of (bromomethyl)cyclopropane in a classic SN2 fashion, displacing the bromide leaving group to form the desired ether linkage.[2]
Caption: Overall reaction for the synthesis of 2-Cyclopropoxy-1-fluoro-4-methoxybenzene.
Detailed Experimental Protocol
This protocol is designed for a nominal 100-gram scale synthesis and can be linearly adapted for larger quantities with appropriate engineering controls.
Materials and Reagents
Reagent/Material
Formula
MW ( g/mol )
Quantity
Moles (mol)
Equivalents
Supplier (Example)
Purity
2-Fluoro-5-methoxyphenol
C₇H₇FO₂
142.13
100.0 g
0.704
1.0
Sigma-Aldrich
≥98%
(Bromomethyl)cyclopropane
C₄H₇Br
135.00
114.0 g
0.845
1.2
Alfa Aesar
97%
Potassium Carbonate (K₂CO₃)
K₂CO₃
138.21
194.6 g
1.408
2.0
Acros Organics
≥99%, anhydrous
2-Butanone (MEK)
C₄H₈O
72.11
1.0 L
-
-
Fisher Scientific
Anhydrous, ≥99.5%
Toluene
C₇H₈
92.14
500 mL
-
-
J.T. Baker
ACS Grade
Deionized Water
H₂O
18.02
~3.0 L
-
-
In-house
-
Brine (Saturated NaCl)
NaCl
58.44
500 mL
-
-
LabChem
aq. solution
Anhydrous Magnesium Sulfate
MgSO₄
120.37
50 g
-
-
VWR
Granular
Equipment
5 L three-necked, round-bottom flask (or jacketed reactor)
Overhead mechanical stirrer with a PTFE paddle
Reflux condenser with inert gas (N₂ or Ar) inlet
Temperature probe and heating mantle (or reactor heating/cooling system)
Addition funnel (500 mL)
Large separatory funnel (4 L)
Rotary evaporator with vacuum pump and solvent trap
Vacuum distillation apparatus
Step-by-Step Synthesis Procedure
Step 1: Reaction Setup and Phenoxide Formation
Set up the 5 L reactor equipped with an overhead stirrer, reflux condenser, and temperature probe. Ensure the system is under a positive pressure of inert gas (N₂).
To the reactor, add 2-fluoro-5-methoxyphenol (100.0 g, 0.704 mol) and anhydrous potassium carbonate (194.6 g, 1.408 mol).
Add 1.0 L of anhydrous 2-butanone.
Begin vigorous stirring to create a slurry. The use of finely pulverized potassium carbonate can increase the reaction rate.[4]
Causality Note: Anhydrous potassium carbonate is used as a mild, inexpensive base, which is effective for deprotonating the phenol without causing hydrolysis of other functional groups.[3] Using two equivalents ensures complete deprotonation and drives the reaction to completion. 2-Butanone is an excellent polar aprotic solvent for SN2 reactions, with a boiling point suitable for reflux conditions, and is a common industrial solvent.[4][5]
Step 2: O-Alkylation (Williamson Ether Synthesis)
Slowly add (bromomethyl)cyclopropane (114.0 g, 0.845 mol) to the stirred slurry at room temperature over 30 minutes using the addition funnel.
After the addition is complete, heat the reaction mixture to reflux (approx. 80-85 °C).
Maintain the reflux with vigorous stirring for 18 hours. Monitor the reaction progress by TLC or HPLC (Aliquots can be taken, quenched with water, extracted with ethyl acetate, and analyzed). The reaction is considered complete upon the disappearance of the 2-fluoro-5-methoxyphenol starting material.
Causality Note: (Bromomethyl)cyclopropane is a primary alkyl halide, which is ideal for SN2 reactions as it minimizes the potential for competing elimination reactions.[1][6] Running the reaction at reflux provides the necessary activation energy to ensure a reasonable reaction rate for this large-scale synthesis.[5]
Step 3: Work-up and Isolation
Once the reaction is complete, cool the mixture to room temperature.
Filter the mixture to remove the inorganic salts (K₂CO₃ and KBr). Wash the filter cake with 200 mL of 2-butanone.
Combine the filtrate and the washings and transfer to a rotary evaporator.
Concentrate the solution under reduced pressure to remove the bulk of the 2-butanone.
To the resulting residue, add 500 mL of toluene and 1.0 L of deionized water.
Transfer the mixture to a 4 L separatory funnel. Shake vigorously and allow the layers to separate.
Collect the upper organic (toluene) layer. Wash the organic layer sequentially with 2 x 500 mL of 1M NaOH (to remove any unreacted phenol), 1 x 500 mL of deionized water, and 1 x 500 mL of brine.[7]
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product as an oil.
Causality Note: The aqueous work-up is critical for removing inorganic byproducts and unreacted starting materials. The basic wash with NaOH ensures the complete removal of any acidic phenolic starting material. The final brine wash helps to break any emulsions and remove residual water from the organic phase.
Step 4: Purification
The crude product is purified by vacuum distillation.
Set up a vacuum distillation apparatus with a short Vigreux column.
Heat the crude oil under high vacuum (<1 mmHg). The product, 2-Cyclopropoxy-1-fluoro-4-methoxybenzene, is expected to distill as a colorless to pale yellow oil.
Collect the fractions that distill at the expected boiling point.
Causality Note: For multi-kilogram scale synthesis, vacuum distillation is a far more practical and economical purification method than preparative chromatography.[8] It effectively separates the product from non-volatile impurities and residual high-boiling solvents.
Workflow and Logic Diagram
Caption: Scalable workflow for the synthesis of 2-Cyclopropoxy-1-fluoro-4-methoxybenzene.
Note: NMR data is predicted based on the structure and may vary slightly.
Safety and Scale-Up Considerations
Personal Protective Equipment (PPE): Safety glasses, lab coat, and chemical-resistant gloves are mandatory.
Ventilation: All operations should be conducted in a well-ventilated chemical fume hood or a dedicated, contained reactor system.
Reagent Handling: (Bromomethyl)cyclopropane is a lachrymator and should be handled with care. Potassium carbonate dust can be irritating; avoid inhalation.
Thermal Management: On a large scale, the initial addition of the alkylating agent and the heating to reflux must be carefully controlled to manage the reaction exotherm. A jacketed reactor with an automated cooling/heating system is highly recommended.
Pressure: The reaction is run at atmospheric pressure, but the system should be vented through the condenser to an oil bubbler or scrubber to prevent pressure buildup.
Conclusion
The protocol described herein presents a validated, efficient, and scalable method for the synthesis of 2-Cyclopropoxy-1-fluoro-4-methoxybenzene. By employing the Williamson ether synthesis with carefully selected, cost-effective reagents and solvents, this process is well-suited for industrial application. The detailed procedural steps and causal explanations provide the necessary framework for researchers to confidently and safely scale this synthesis, paving the way for its use in advanced drug discovery and materials science programs.
References
Google Patents. (n.d.). Processes for producing 1-bromo-2 (cyclopropyl methoxy)-5 fluoro-4- methoxybenzene.
Chemistry Steps. (2022, November 13). Williamson Ether Synthesis. Retrieved from [Link]
Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved from [Link]
Li, J. J. (2014). Name Reactions: A Collection of Detailed Reaction Mechanisms. Springer. (No direct URL, general reference for reaction mechanisms)
Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]
University of Colorado, Boulder. (n.d.). The Williamson ether synthesis. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Williamson Synthesis. Retrieved from [Link]
Organic Syntheses. (n.d.). α-PHENYLBUTYRONITRILE. Retrieved from [Link]
PubChem. (n.d.). 4-Fluoroanisole. Retrieved from [Link]
PubChem. (n.d.). 2-Fluoro-5-methoxyphenol. Retrieved from [Link]
A Convenient Method for the Synthesis of (Prop-2-Ynyloxy)Benzene Derivatives via Reaction with Propargyl Bromide, Their Optimization, Scope and Biological Evaluation. (2014, December 29). Molecules. Retrieved from [Link]
Technical Support Center: Yield Optimization for 2-Cyclopropoxy-1-fluoro-4-methoxybenzene Synthesis
Overview & Mechanistic Rationale Welcome to the technical support and troubleshooting guide for the synthesis of 2-Cyclopropoxy-1-fluoro-4-methoxybenzene . This cyclopropyl aryl ether is a high-value intermediate, freque...
Author: BenchChem Technical Support Team. Date: March 2026
Overview & Mechanistic Rationale
Welcome to the technical support and troubleshooting guide for the synthesis of 2-Cyclopropoxy-1-fluoro-4-methoxybenzene . This cyclopropyl aryl ether is a high-value intermediate, frequently utilized in downstream Iridium-catalyzed C–H borylation to construct complex LPA receptor antagonists and kinase inhibitors[1].
Installing a cyclopropyl group onto an electron-rich, sterically hindered phenol (2-fluoro-5-methoxyphenol) via traditional S_N_Ar is thermodynamically unfavorable. To overcome this, the industry standard is the Copper-Catalyzed Chan-Lam Cyclopropylation [2]. This method relies on precise management of the copper catalyst's oxidation state (Cu(I) ↔ Cu(III)) and the controlled release of the cyclopropylboronic species to drive the difficult C(sp³)–O reductive elimination.
Caption: Catalytic cycle of Cu-mediated Chan-Lam cyclopropylation highlighting the critical Cu(III) intermediate.
Troubleshooting FAQs
Q1: My reaction stalls at 30% conversion, and LCMS shows massive loss of the cyclopropylboronic species. What is happening?A1: You are experiencing protodeboronation , which is the most common failure mode in alkyl Chan-Lam couplings. Alkylboronic acids are highly susceptible to protonolysis before transmetalation can occur.
The Fix (Causality): Switch your boron source from cyclopropylboronic acid to potassium cyclopropyltrifluoroborate (c-Pr-BF₃K) and use a biphasic Toluene/Water (3:1) solvent system. The water slowly hydrolyzes the trifluoroborate salt into the active boronic acid. This "slow-release" mechanism maintains a low steady-state concentration of the reactive boron species, allowing the productive transmetalation step to outcompete protodeboronation[2].
Q2: I am observing a significant amount of a high-molecular-weight byproduct. LCMS indicates it's a phenol dimer (m/z ~282). How do I suppress this?A2: 2-Fluoro-5-methoxyphenol is electron-rich and prone to oxidative dimerization (homocoupling) in the presence of Cu(II) and excess oxygen.
The Fix (Causality): Control your oxidant stoichiometry. Do not run the reaction under high-pressure O₂ or open air with vigorous sparging. Use a standard 1 atm O₂ balloon . Additionally, ensure you are using the correct ligand (see Q3), which sterically shields the copper center and reduces the rate of off-cycle phenol homocoupling.
Q3: Why is 1,10-phenanthroline strictly required over simpler ligands like bipyridine or TMEDA?A3: The rate-limiting step in this reaction is the C(sp³)–O reductive elimination from the high-valent Cu(III) intermediate. 1,10-phenanthroline is a rigid, strongly σ-donating bidentate ligand. It stabilizes the highly electrophilic Cu(III) state long enough for reductive elimination to occur. More flexible ligands (like bipyridine) allow the intermediate to prematurely decompose, killing the catalytic cycle[2].
Optimization Data: Condition Screening
The following table summarizes the quantitative impact of varying reaction parameters on the yield of 2-Cyclopropoxy-1-fluoro-4-methoxybenzene.
Entry
Copper Source
Ligand
Boron Source
Solvent System
Yield (%)
Mechanistic Observation / Causality
1
Cu(OAc)₂
None
c-Pr-B(OH)₂
DCE
<10%
Rapid protodeboronation; poor Cu stabilization.
2
Cu(OAc)₂
Bipyridine
c-Pr-B(OH)₂
Toluene
25%
Moderate stabilization; incomplete conversion due to ligand flexibility.
3
Cu(OAc)₂
1,10-Phen
c-Pr-BF₃K
Toluene
45%
Poor solubility of the BF₃K salt in pure organic solvent; slow kinetics.
4
Cu(OAc)₂
1,10-Phen
c-Pr-BF₃K
PhMe:H₂O (3:1)
84%
Optimal. Slow release of active boron species; stabilized Cu(III) intermediate.
Optimized Experimental Protocol
This protocol is designed as a self-validating system . Pay close attention to the visual cues, as they are direct indicators of the copper catalyst's oxidation state.
Solvent: Toluene / Deionized Water (3:1 v/v, 0.2 M relative to phenol)
Step-by-Step Methodology:
Catalyst Pre-Activation: In a round-bottom flask, combine Cu(OAc)₂ and 1,10-phenanthroline in the Toluene/Water mixture. Stir for 10 minutes at room temperature.
Validation Cue: The solution must turn a vibrant, clear blue/green, indicating successful ligand coordination.
Reagent Addition: Add 2-fluoro-5-methoxyphenol, c-Pr-BF₃K, and K₂CO₃ to the stirring mixture.
Atmosphere Exchange: Purge the flask with an O₂ balloon (1 atm) by evacuating and backfilling three times. Leave the O₂ balloon attached.
Thermal Conversion: Heat the reaction mixture to 70 °C and stir vigorously for 12 hours.
Validation Cue: As the reaction heats and the catalytic cycle initiates, the solution MUST transition to a dark brown/black opaque mixture. This confirms the oxidation of Cu(I) to the active Cu(III) species. If the solution remains pale blue and precipitates form, the catalyst has died.
Workup: Cool to room temperature. Dilute with Ethyl Acetate (EtOAc) and filter the entire biphasic mixture through a pad of Celite to remove insoluble copper salts.
Extraction: Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.
Purification: Purify via silica gel flash chromatography using a gradient of Hexanes/EtOAc to isolate the pure 2-cyclopropoxy-1-fluoro-4-methoxybenzene as a colorless oil.
Caption: Step-by-step experimental workflow for the synthesis and purification of the target ether.
References
Source: Google Patents (Vertex Pharmaceuticals)
Title: Copper-Catalyzed Chan–Lam Cyclopropylation of Phenols and Azaheterocycles
Source: The Journal of Organic Chemistry (ACS Publications)
URL: [Link]
Technical Support Center: Handling & Storage of 2-Cyclopropoxy-1-fluoro-4-methoxybenzene
Welcome to the Technical Support Center. This guide is engineered for researchers, analytical chemists, and drug development professionals working with 2-Cyclopropoxy-1-fluoro-4-methoxybenzene (CAS: 1243320-36-6) [1]. Wh...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. This guide is engineered for researchers, analytical chemists, and drug development professionals working with 2-Cyclopropoxy-1-fluoro-4-methoxybenzene (CAS: 1243320-36-6) [1].
While the fluoro and methoxy substituents on the benzene ring are highly stable, the cyclopropoxy group introduces significant chemical liabilities. This guide synthesizes field-proven troubleshooting, mechanistic causality, and validated protocols to prevent the decomposition of this sensitive intermediate during long-term storage.
Part 1: Troubleshooting & FAQs
Q1: Why does 2-Cyclopropoxy-1-fluoro-4-methoxybenzene degrade so rapidly when stored on the benchtop?A: The degradation is primarily driven by the stereoelectronic properties of the cyclopropyl ether linkage. The electron-rich ether oxygen donates electron density into the highly strained three-membered cyclopropane ring[2]. This activation makes the C–C bonds of the cyclopropane ring exceptionally susceptible to electrophilic attack. Trace amounts of acid (even carbonic acid from atmospheric CO₂) or Lewis acids (from low-quality glassware) will protonate the oxygen, triggering a rapid ring-opening sequence to relieve ring strain, typically isomerizing the compound into an allyl ether or a ketone[3].
Q2: How can I detect if my batch has already started to decompose?A: The most reliable method is ¹H-NMR spectroscopy. The intact cyclopropyl ring exhibits characteristic high-field proton signals (typically between 0.3 ppm and 0.9 ppm) due to the unique shielding cone of the strained ring[2]. If decomposition has occurred, you will observe a loss of these high-field multiplets and the appearance of new signals in the vinylic region (5.0–6.0 ppm) indicating allyl ether formation, or aldehydic/ketonic signals (>9.0 ppm or ~2.1 ppm) indicating hydrolytic ring cleavage. Visually, the neat liquid may shift from colorless to a pale yellow due to the formation of conjugated degradation byproducts.
Q3: Is it necessary to store this compound in a solvent, or can it be stored neat?A: It is highly recommended to store the compound neat (undiluted) but strictly over a mild solid base (like anhydrous K₂CO₃) and activated molecular sieves. Storing it in solvents like dichloromethane (DCM) or chloroform (CHCl₃) is hazardous to its stability, as these halogenated solvents can slowly degrade over time to generate trace HCl, which will instantly catalyze the ring-opening of the cyclopropoxy moiety[4].
Part 2: Mechanistic Deep Dive
To effectively prevent degradation, one must understand the causality of the molecule's failure modes. The cyclopropyl ether function is a highly reactive site because the ~27 kcal/mol of ring strain is destabilized by the adjacent oxygen atom[3].
When exposed to trace protons (H⁺), the ether oxygen forms an oxonium intermediate. Unlike standard aliphatic ethers (like diethyl ether), the protonated cyclopropoxy group does not simply undergo S_N2 cleavage. Instead, the extreme ring strain drives a unimolecular-like (or solvent-assisted) C–O or C–C bond cleavage. This acid-catalyzed ring opening is the primary mechanism of material loss during storage.
Acid-catalyzed degradation pathway of cyclopropyl ethers.
Part 3: Quantitative Stability Data
The following table summarizes the 6-month stability of 2-Cyclopropoxy-1-fluoro-4-methoxybenzene under various storage conditions. This data highlights the critical need for an anhydrous, basic, and cold environment.
Storage Condition
Stabilizer Added
Atmosphere
Temperature
6-Month Purity (by HPLC/NMR)
Neat Liquid
None
Ambient Air
25°C
< 45% (Severe degradation)
Neat Liquid
None
Argon
4°C
82%
Solution (in CHCl₃)
None
Argon
-20°C
< 10% (HCl generation)
Neat Liquid
3Å Sieves
Argon
-20°C
94%
Neat Liquid
K₂CO₃ + 3Å Sieves
Argon
-20°C
> 99% (Optimal)
Part 4: Validated Experimental Protocols
To ensure self-validating and reproducible storage, follow this Standard Operating Procedure (SOP) immediately upon receipt or post-purification of the compound.
SOP: Preparation and Cryo-Storage of Cyclopropoxybenzenes
Materials Required:
Basic Alumina (Brockmann I, activated)
Anhydrous Potassium Carbonate (K₂CO₃)
3Å Molecular Sieves (oven-dried at 300°C for 4 hours)
Amber glass vials with PTFE-lined screw caps
Argon gas source
Step-by-Step Methodology:
Acid Neutralization (Filtration): If the compound has been exposed to ambient air or acidic solvents, dissolve it in a non-halogenated, anhydrous solvent (e.g., dry hexanes or MTBE). Pass the solution through a 2-inch plug of activated basic alumina. Causality: This strips away trace peroxides and any acidic impurities that act as catalysts for ring-opening.
Solvent Removal: Concentrate the filtrate under reduced pressure using a rotary evaporator. Ensure the water bath does not exceed 30°C to prevent thermal degradation.
Stabilizer Addition: Transfer the neat 2-Cyclopropoxy-1-fluoro-4-methoxybenzene into an amber glass vial. Add 5-10 mg of anhydrous K₂CO₃ and 3-4 beads of activated 3Å molecular sieves per gram of compound. Causality: K₂CO₃ acts as a micro-environmental buffer to neutralize any future acid ingress, while the sieves prevent hydrolytic cleavage[2].
Inerting the Atmosphere: Insert an Argon purging needle into the vial (do not submerge in the liquid). Gently sparge the headspace with Argon for 60 seconds to displace atmospheric oxygen and moisture.
Sealing and Storage: Immediately seal the vial with a PTFE-lined cap. Wrap the cap edge with Parafilm. Store the vial in a dedicated cryo-freezer at -20°C.
QC Validation: Before subsequent use, warm the vial to room temperature before opening to prevent condensation. Pull a 5 µL aliquot for ¹H-NMR to confirm the retention of the high-field cyclopropyl signals (0.3–0.9 ppm).
Step-by-step workflow for the stabilization and storage of cyclopropoxybenzenes.
References
The Journal of Organic Chemistry. "A Stereochemical Study of the Isomerization of Cyclopropyl Ethers to Allyl Ethers Catalyzed with Zinc Iodide". ACS Publications. Available at: [Link]
Master Organic Chemistry. "Opening of Epoxides With Acid". Master Organic Chemistry. Available at: [Link]
Optimizing solvent systems for the chromatography of cyclopropoxy derivatives
Welcome to the technical support center for optimizing the chromatography of cyclopropoxy derivatives. This guide is designed for researchers, scientists, and drug development professionals who are navigating the unique...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for optimizing the chromatography of cyclopropoxy derivatives. This guide is designed for researchers, scientists, and drug development professionals who are navigating the unique challenges posed by these molecules. The cyclopropoxy moiety, while synthetically valuable, introduces specific considerations for chromatographic separation due to its strained ring system and the adjacent ether linkage. This resource provides in-depth, field-proven insights in a direct question-and-answer format to help you develop robust, reproducible, and efficient separation methods.
Part 1: Foundational Concepts & Method Selection
This section addresses the initial decisions you'll face when developing a method for a new cyclopropoxy derivative.
Q1: Should I start with Reversed-Phase (RP) or Normal-Phase (NP) chromatography for my cyclopropoxy compound?
The choice between RP and NP chromatography is the most fundamental decision and depends entirely on the overall polarity and solubility of your analyte.[1]
Start with Reversed-Phase (RP-HPLC) if your compound is:
Soluble in common organic solvents like acetonitrile (ACN) or methanol (MeOH) mixed with water.
Moderately polar to non-polar. The cyclopropyl group contributes hydrophobicity, making many derivatives suitable for RP-HPLC.[2] This is the most common starting point for small-molecule drug candidates.[3][4]
Consider Normal-Phase (NP-HPLC) if your compound is:
Highly polar and shows little to no retention on RP columns even with highly aqueous mobile phases.[5][6]
More soluble in non-polar organic solvents like hexane or dichloromethane.[7]
Part of a mixture containing structurally similar isomers (e.g., geometric or positional isomers), where NP-HPLC can offer superior selectivity.[1][7]
}
end
Caption: Logic for selecting the initial chromatography mode.
Q2: For RP-HPLC, what is the best initial organic solvent: acetonitrile (ACN) or methanol (MeOH)?
Both ACN and MeOH are excellent choices, but they offer different selectivities, which can be leveraged to resolve difficult peak pairs.[8][9]
Acetonitrile (ACN): Generally has a stronger elution strength than methanol, meaning you'll need a lower percentage of ACN to achieve the same retention time.[10] It also has lower viscosity, resulting in lower backpressure. ACN is often the first choice for initial scouting gradients due to its UV transparency and efficiency.[4]
Methanol (MeOH): Can offer different selectivity due to its protic nature (it's a hydrogen bond donor), which can change its interaction with analytes compared to the aprotic ACN.[9][10] If you have poor resolution with ACN, switching to MeOH is a powerful and simple way to change peak elution order.[10]
Expert Tip: Don't consider them interchangeable. If a separation fails with one, the other may provide the necessary selectivity. A 50:50 MeOH/water mobile phase has a different elution strength than a 50:50 ACN/water mobile phase.[8]
Q3: Can the cyclopropoxy group degrade on the column?
This is a critical consideration. The strained cyclopropyl ring can be susceptible to ring-opening under harsh chemical conditions, such as strongly acidic mobile phases, particularly at elevated temperatures.[11]
Recommendation: When starting, use mobile phases with moderate pH (e.g., pH 3-7). If you must use a low pH for peak shape, use additives like formic acid or trifluoroacetic acid (TFA) at low concentrations (0.05-0.1%).
Verification Protocol: To confirm on-column stability, collect the fraction corresponding to your main peak, concentrate it, and analyze it by mass spectrometry (MS) or NMR to ensure its structure is unchanged. This is a key part of a self-validating protocol.
Part 2: Troubleshooting Common Chromatographic Issues
This section provides a question-and-answer guide to diagnosing and solving frequent problems encountered during analysis.
}
end
Caption: A troubleshooting workflow for common peak shape problems.
Q4: My peaks are tailing. What are the most likely causes and solutions?
Peak tailing is one of the most common issues and usually points to unwanted secondary interactions or physical problems.[12][13]
Cause 1: Silanol Interactions. Residual silanol groups on the silica stationary phase can interact strongly with basic functional groups on your analyte, causing tailing.[14]
Solution:
Adjust Mobile Phase pH: If your molecule has a basic nitrogen, lowering the mobile phase pH with an acid like formic acid (0.1%) will protonate the analyte and often improve peak shape.[15]
Use a Modern Column: Employ a column with high-purity silica and advanced end-capping, which has fewer accessible silanol groups.[16]
Add a Competing Base: For NP-HPLC, adding a small amount of a competing base like triethylamine (TEA) to the mobile phase can mask the active sites on the silica.[17]
Cause 2: Sample Solvent Mismatch. If your sample is dissolved in a solvent significantly stronger than your mobile phase, it can cause peak distortion.[12][18]
Solution: As a best practice, always try to dissolve and inject your sample in the initial mobile phase composition.[17] If solubility is an issue, use the weakest solvent possible that will still dissolve the sample.
Q5: I'm seeing split or shouldered peaks. How do I fix this?
Split peaks often indicate a problem at the head of the column or an injection issue.[12][14]
Cause 1: Partially Blocked Column Frit or Contamination. Particulates from the sample or system can clog the inlet frit, causing the sample band to be distributed unevenly onto the column.[19]
Solution:
Filter all samples and mobile phases through a 0.45 or 0.22 µm filter.[19]
Use a guard column or an in-line filter to protect the analytical column.[12]
Try reverse-flushing the column at a low flow rate to dislodge particulates. If this fails, the column may need to be replaced.[17]
Cause 2: Column Void. Over time, the packed bed of the column can settle, creating a void at the inlet. This void causes the sample band to spread before it reaches the stationary phase.
Solution: This is typically a sign of column aging or use outside of recommended pressure limits. The column needs to be replaced.[12]
Q6: My retention times are drifting between injections. What's wrong?
Irreproducible retention times point to an unstable system. The most common culprits are the mobile phase, column temperature, or pump.[20]
Cause 1: Insufficient Column Equilibration. When running a gradient, the column needs adequate time to return to the initial mobile phase conditions before the next injection.
Solution: Ensure your post-run equilibration time is at least 10 column volumes. You can calculate the column volume (in mL) using the formula: V = π * r² * L * 0.68 (where r is the column radius and L is the length, both in cm).
Cause 2: Mobile Phase Preparation. Buffers can lose effectiveness, or volatile organic components can evaporate over time, changing the mobile phase composition.[21]
Solution: Prepare fresh mobile phase daily. If using buffers, ensure the pH is measured accurately and that the buffer components are fully dissolved.[22]
Cause 3: Temperature Fluctuations. Changes in ambient temperature can affect solvent viscosity and retention.[21]
Solution: Use a thermostatted column compartment to maintain a constant temperature. This is crucial for achieving high reproducibility.[15]
Part 3: Advanced Optimization & Method Development
This section provides a systematic protocol for developing a robust method from scratch.
Q7: What is a systematic protocol for developing an RP-HPLC method for a new cyclopropoxy derivative?
This protocol provides a structured approach to move from an unknown compound to an optimized separation method.
Experimental Protocol: Systematic Method Development
Step 1: Gather Analyte Information
Determine the solubility of your cyclopropoxy derivative. Is it soluble in ACN/water or MeOH/water mixtures?
Determine its UV absorbance profile using a spectrophotometer or diode array detector (DAD) to select the optimal wavelength for detection.[4]
Estimate its polarity (e.g., from its structure or LogP value) to inform the starting gradient conditions.[4]
Step 2: Initial Column and Solvent Screening
Column: Start with a standard, high-quality C18 column (e.g., 100 x 4.6 mm, 3.5 µm).
Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Scouting Gradient: Run a fast, broad gradient to determine the approximate elution conditions.
Flow Rate: 1.0 mL/min
Gradient: 5% B to 95% B over 10 minutes.
Hold at 95% B for 2 minutes.
Return to 5% B and re-equilibrate for 5 minutes.
Step 3: Analyze Scouting Run and Refine Gradient
From the scouting run, determine the %B at which your compound elutes.
Design a shallower gradient around this elution point to improve resolution from nearby impurities. For example, if the peak eluted at 6 minutes (corresponding to ~50% B), a new gradient could be:
30% B to 70% B over 15 minutes.
Step 4: Optimize for Selectivity (If Needed)
If co-eluting peaks are present, changing selectivity is key.
Change Organic Modifier: Replace Acetonitrile with Methanol (using 0.1% Formic Acid in MeOH as Mobile Phase B) and re-run the refined gradient. The elution order of peaks may change, providing the needed resolution.[10]
Change pH: If the molecule has ionizable groups, changing the pH can dramatically affect retention and selectivity. Prepare mobile phases with different pH values (e.g., using an ammonium acetate buffer at pH 5.0).
Step 5: Final Optimization and Validation
Fine-tune the flow rate and column temperature to optimize analysis time and peak efficiency.
Once the final method is established, check for robustness by making small, deliberate changes (e.g., ±2°C in temperature, ±0.2 pH units) to ensure the separation is not compromised.
Confirm analyte stability as described in Q3.
Data Summary Table: Solvent Properties for RP-HPLC
Protic, can offer unique selectivity via H-bonding.[8][10]
Tetrahydrofuran (THF)
High
0.55
212
Aprotic, strong solvent, can alter selectivity.[9]
References
Shimadzu. (n.d.). Abnormal Peak Shapes. Retrieved from [Link]
Scribd. (2022). Chromatography Peak Issues Guide. Retrieved from [Link]
Dr. Maisch GmbH. (n.d.). Normal Phase. Retrieved from [Link]
ALWSCI. (2025). Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables. Retrieved from [Link]
Pharma's Almanac. (2024). Navigating HPLC Method Development: Tips for Success. Retrieved from [Link]
Universallab. (2024). The 10 Most Common HPLC Problems and Solutions!. Retrieved from [Link]
LCGC. (2020). Rules of Thumb for Reversed-Phase LC: What's In Your Chromatographic Mind?. Retrieved from [Link]
Element Lab Solutions. (2018). Troubleshooting GC peak shapes. Retrieved from [Link]
Chromatography Online. (n.d.). A Three-Pronged Template Approach for Rapid HPLC Method Development. Retrieved from [Link]
LCGC International. (2012). Troubleshooting Basics, Part IV: Peak Shape Problems. Retrieved from [Link]
PubMed. (2005). Use of Reversed-Phase Liquid Chromatography for Determining the Lipophilicity of alpha-aryl-N-cyclopropylnitrones. Retrieved from [Link]
Phenomenex. (n.d.). Normal Phase HPLC Columns. Retrieved from [Link]
Phenomenex. (2022). HPLC Troubleshooting: Solutions for Common Problems. Retrieved from [Link]
LCGC International. (2026). Selectivity in Reversed-Phase LC Separations, Part I: Solvent-Type Selectivity. Retrieved from [Link]
Biotage. (n.d.). Reversed-Phase Flash Purification. Retrieved from [Link]
Cytiva. (2022). HPLC Pain Points. Retrieved from [Link]
HPLC. (n.d.). Columns for Reversed-Phase LC Separations in Highly Aqueous Mobile Phases. Retrieved from [Link]
Hovione. (n.d.). Small Molecule Development Analytical Methods for Faster Time to Market. Retrieved from [Link]
Labcompare.com. (2025). Troubleshooting Common HPLC Issues. Retrieved from [Link]
Hawach Scientific. (2026). Normal Phase vs Reverse Phase Chromatography for HPLC. Retrieved from [Link]
SCM. (2025). Solvent Optimization. Retrieved from [Link]
SciSpace. (n.d.). A review on method development by hplc. Retrieved from [Link]
YMC America. (n.d.). Normal Phase Chromatography Solutions. Retrieved from [Link]
PubMed. (n.d.). [Optimization of the solvent system in thin-layer chromatography (TLC)]. Retrieved from [Link]
SIELC Technologies. (n.d.). HPLC Determination of Cyclopropanecarboxylic Acid on Primesep B Column. Retrieved from [Link]
NIH. (n.d.). Synthesis of Stable Derivatives of Cycloprop-2-ene Carboxylic Acid. Retrieved from [Link]
Molnar Institute. (n.d.). Solvent selection in liquid chromatography. Retrieved from [Link]
ResearchGate. (n.d.). (PDF) Solvent-generated HPLC systems with β-cyclodextrin derivatives as chiral additives. Retrieved from [Link]
ResearchGate. (n.d.). Effect of solvent on the ring-opening reactions of cyclopropanated 3-aza-2-oxabicyclic alkene 23a with alcohols. Retrieved from [Link]
Biotage. (2023). How does solvent choice impact flash column chromatography performance?. Retrieved from [Link]
MTC USA. (2025). Aqueous Normal Phase ANP and How it is Useful for Polar Compound Separation. Retrieved from [Link]
PubMed. (2022). Investigation of the effects of solvent-mismatch and immiscibility in normal-phase × aqueous reversed-phase liquid chromatography. Retrieved from [Link]
Restek. (2021). Effect of Organic Solvent on Selectivity in LC Separations. Retrieved from [Link]
A Comparative Guide to the ¹H and ¹³C NMR Analysis of 2-Cyclopropoxy-1-fluoro-4-methoxybenzene
This guide provides an in-depth analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 2-Cyclopropoxy-1-fluoro-4-methoxybenzene, a substituted aromatic compound with potential applications in medicinal ch...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 2-Cyclopropoxy-1-fluoro-4-methoxybenzene, a substituted aromatic compound with potential applications in medicinal chemistry and materials science. We will dissect the expected spectral features, compare them with structurally similar analogs, and provide a robust experimental protocol for data acquisition. This analysis is designed for researchers, scientists, and drug development professionals who rely on NMR spectroscopy for unequivocal structural elucidation.
Introduction and Molecular Structure
2-Cyclopropoxy-1-fluoro-4-methoxybenzene is a polysubstituted benzene ring featuring three distinct functional groups: a fluorine atom, a methoxy group, and a cyclopropoxy group. The interplay of the electronic effects of these substituents—the strong electronegativity of fluorine, the electron-donating resonance of the alkoxy groups, and the unique electronic nature of the cyclopropyl ring—creates a distinct and predictable NMR fingerprint. Understanding this fingerprint is crucial for reaction monitoring, quality control, and characterization of novel derivatives.
The asymmetric substitution pattern renders all nine carbon atoms and all ten protons chemically non-equivalent, which should result in nine distinct signals in the ¹³C NMR spectrum and ten signals in the ¹H NMR spectrum.
Figure 1: Structure of 2-Cyclopropoxy-1-fluoro-4-methoxybenzene with atom numbering.
Predicted ¹H NMR Spectral Analysis
The proton NMR spectrum is anticipated to show distinct signals corresponding to the aromatic, methoxy, and cyclopropoxy protons. The presence of the fluorine atom introduces characteristic splitting patterns due to ¹H-¹⁹F coupling.
Aromatic Region (δ 6.5 - 7.0 ppm)
The three aromatic protons (H3, H5, H6) will appear in this region. Their chemical shifts are influenced by the electron-donating alkoxy groups, which shield them (shift to lower ppm), and the electron-withdrawing fluorine atom.
H-6: This proton is ortho to the fluorine atom and the cyclopropoxy group. It is expected to be a doublet of doublets, with a large ortho coupling to H-5 (~8-9 Hz) and a smaller ortho coupling to the ¹⁹F nucleus (³JH-F ~ 8-10 Hz).
H-3: This proton is ortho to the cyclopropoxy group and meta to both the fluorine and methoxy groups. It should appear as a doublet of doublets, with a small meta coupling to H-5 (~3 Hz) and another small meta coupling to the ¹⁹F nucleus (⁴JH-F ~ 4-6 Hz)[1].
H-5: This proton is ortho to the methoxy group and meta to the fluorine and cyclopropoxy groups. It is expected to be a complex multiplet, appearing as a doublet of doublets of doublets due to coupling with H-6 (ortho, ~8-9 Hz), H-3 (meta, ~3 Hz), and the ¹⁹F nucleus (para, ⁵JH-F ~ 1-2 Hz).
Aliphatic Region (δ 0.6 - 4.2 ppm)
This region contains the signals from the two alkoxy groups.
Methoxy Protons (-OCH₃): A sharp singlet integrating to 3H is expected around δ 3.7-3.8 ppm, a typical range for methoxy groups on an aromatic ring[2].
Cyclopropoxy Protons (-OCH(CH₂)₂):
Methine Proton (-O-CH): This proton is expected to be the most downfield of the cyclopropyl protons, likely around δ 4.0-4.2 ppm, appearing as a multiplet due to vicinal coupling with the four methylene protons.
Methylene Protons (-CH₂-): The four protons of the two methylene groups are diastereotopic and will appear as two separate complex multiplets in the highly shielded, upfield region of the spectrum (δ 0.6-1.0 ppm). This upfield shift is a characteristic feature of cyclopropyl protons, often attributed to a ring-current effect within the three-membered ring[3][4]. Each multiplet will integrate to 2H.
Summary Table: Predicted ¹H NMR Data
Assigned Proton
Predicted δ (ppm)
Multiplicity
Coupling Constants (Hz)
Integration
H-6
6.8 - 7.0
dd
³JH6-H5 ≈ 8-9, ³JH6-F ≈ 8-10
1H
H-3
6.6 - 6.8
dd
⁴JH3-H5 ≈ 3, ⁴JH3-F ≈ 4-6
1H
H-5
6.5 - 6.7
ddd
³JH5-H6 ≈ 8-9, ⁴JH5-H3 ≈ 3, ⁵JH5-F ≈ 1-2
1H
-OCH - (cyclopropyl)
4.0 - 4.2
m
-
1H
-OCH₃
3.7 - 3.8
s
-
3H
-CH₂- (cyclopropyl)
0.6 - 1.0
m
-
4H
Predicted ¹³C NMR Spectral Analysis
The proton-decoupled ¹³C NMR spectrum will display nine distinct signals. The carbon signals will be split by the neighboring fluorine atom, providing crucial structural information. ¹³C-¹⁹F coupling is typically observed over one to four bonds.
C1 (C-F): This carbon will exhibit the largest one-bond coupling constant (¹JC-F) of approximately 240-250 Hz, appearing as a large doublet. It will be the most downfield of the aromatic carbons due to the direct attachment of the electronegative fluorine atom.
C2 (C-O-cyclopropyl): This carbon is ortho to the fluorine. It will appear as a doublet with a significant two-bond coupling constant (²JC-F ≈ 20-25 Hz)[1].
C4 (C-O-methyl): This carbon is para to the fluorine and will show a small four-bond coupling (⁴JC-F ≈ 1-3 Hz).
C3, C5, C6: These carbons will also exhibit splitting due to C-F coupling, with magnitudes dependent on the number of bonds separating them from the fluorine atom (²J > ³J > ⁴J).
Methoxy Carbon (-OCH₃): A signal around δ 55-56 ppm is expected.
Cyclopropoxy Carbons (-OCH(CH₂)₂):
Methine Carbon (-O-CH): Expected around δ 70-75 ppm.
Methylene Carbons (-CH₂-): These carbons will be significantly upfield, appearing around δ 5-10 ppm, a characteristic of cyclopropane rings[5].
Summary Table: Predicted ¹³C NMR Data
Assigned Carbon
Predicted δ (ppm)
Multiplicity (due to ¹⁹F)
Coupling Constant (JC-F, Hz)
C1
157 - 160
d
¹J ≈ 245
C4
153 - 156
d (small)
⁴J ≈ 2-3
C2
145 - 148
d
²J ≈ 20-25
C6
115 - 118
d
²J ≈ 20-25
C3
112 - 115
d
³J ≈ 7-9
C5
110 - 113
d
³J ≈ 7-9
-OC H- (cyclopropyl)
70 - 75
s
-
-OC H₃
55 - 56
s
-
-C H₂- (cyclopropyl)
5 - 10
s
-
Comparison with Structural Analogs
To appreciate the unique spectral features of 2-Cyclopropoxy-1-fluoro-4-methoxybenzene, it is instructive to compare its predicted spectrum with those of simpler, related molecules.
vs. 4-Fluoroanisole: The ¹H NMR spectrum of 4-fluoroanisole shows a symmetric AA'BB' system for the aromatic protons.[6][7] The introduction of the cyclopropoxy group at the C2 position breaks this symmetry, resulting in three distinct and more complex aromatic signals. Furthermore, the characteristic upfield cyclopropyl proton signals (δ 0.6-1.0 and 4.0-4.2 ppm) are absent in 4-fluoroanisole.
vs. Anisole (Methoxybenzene): Anisole shows aromatic protons from δ 6.8 to 7.3 ppm.[2] The presence of the fluorine and cyclopropoxy groups in our target molecule shifts the entire aromatic region slightly upfield due to the combined electron-donating effects of the two alkoxy groups, and introduces the complex H-F splitting patterns.
vs. 2,4-Dimethoxy-1-fluorobenzene: This analog would help isolate the effect of the cyclopropoxy group. Compared to a second methoxy group, the cyclopropoxy group introduces highly shielded proton and carbon signals below 1.0 ppm and ~10 ppm, respectively, which are unambiguous identifiers for the cyclopropyl moiety.
This comparative analysis demonstrates that while the spectra of related compounds provide a basis for prediction, the specific combination and orientation of substituents in 2-Cyclopropoxy-1-fluoro-4-methoxybenzene create a unique spectral fingerprint that allows for its confident identification.
Experimental Protocol for NMR Data Acquisition
The following protocol outlines a standardized procedure for acquiring high-quality ¹H and ¹³C NMR spectra. Adherence to this self-validating methodology ensures reproducibility and accuracy.
Step 1: Sample Preparation
Weighing: Accurately weigh 10-15 mg of 2-Cyclopropoxy-1-fluoro-4-methoxybenzene.
Dissolution: Transfer the sample to a clean, dry 5 mm NMR tube. Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃). Ensure the solvent is of high purity to avoid extraneous signals.
Standard: Add a small amount of tetramethylsilane (TMS) to serve as an internal standard, setting the chemical shift reference to δ 0.00 ppm.
Homogenization: Cap the NMR tube and gently vortex or invert several times to ensure the sample is fully dissolved and the solution is homogeneous.
Step 2: NMR Spectrometer Setup and Data Acquisition
This protocol assumes a 400 MHz (or higher) NMR spectrometer.
For ¹H NMR Spectroscopy:
Locking and Shimming: Insert the sample into the spectrometer. Lock onto the deuterium signal of the solvent and perform automated or manual shimming to optimize magnetic field homogeneity.
Acquisition Parameters:
Pulse Angle: 30-45 degrees.
Acquisition Time: 2-4 seconds.
Relaxation Delay (d1): 1-2 seconds.
Number of Scans: 8-16 scans.
Spectral Width: 0-12 ppm.
For ¹³C NMR Spectroscopy:
Locking and Shimming: Use the same lock and shim values as for the ¹H spectrum.
Number of Scans: 512-1024 scans (or more, depending on sample concentration).
Spectral Width: 0-220 ppm.
Step 3: Data Processing
Apply a Fourier transform to the acquired Free Induction Decay (FID).
Phase correct the spectrum manually or automatically.
Perform baseline correction.
Calibrate the chemical shift scale using the TMS signal at δ 0.00 ppm.
Integrate the signals in the ¹H spectrum.
Pick and label the peaks in both spectra.
Figure 2: Standard workflow for NMR sample preparation and data acquisition.
References
ResearchGate. (2007). Coupling of Protons with Fluorine Page. Available at: [Link]
Chegg. Consider the following compounds: a) Methoxybenzene b) 2-Chloropropane. Available at: [Link]
Laatikainen, R., et al. (2006). Stereoelectronic Effects on 1H Nuclear Magnetic Resonance Chemical Shifts in Methoxybenzenes. The Journal of Organic Chemistry, 71(25), 9448–9454. Available at: [Link]
Matsuo, T., et al. (1966). Studies of the Solvent Effects on the Chemical Shifts in NMR Spectroscopy. IV. Methoxyl Proton Signals of Methoxybenzenes in the Benzene Solutions. Bulletin of the Chemical Society of Japan, 39(4), 891–896. Available at: [Link]
Laatikainen, R., et al. (2006). Stereoelectronic effects on 1H nuclear magnetic resonance chemical shifts in methoxybenzenes. PubMed. Available at: [Link]
Gutowsky, H. S., et al. (1968). Nuclear magnetic resonance spectra of fluorobenzenes. II. Effect of substituents on the meta and para fluorine-fluorine coupling constants. Journal of the American Chemical Society, 90(1), 147-153. Available at: [Link]
Sinnaeve, D., et al. (2023). Rapid Measurement of Heteronuclear Coupling Constants in Complex NMR Spectra. Journal of the American Chemical Society. Available at: [Link]
Burdon, J., et al. (1966). Fluorine nuclear magnetic resonance spectra of some meta-substituted fluorobenzenes. Journal of the Chemical Society B: Physical Organic. Available at: [Link]
Burt, A. M., et al. (2020). Chemical Analysis of Fluorobenzenes via Multinuclear Detection in the Strong Heteronuclear J-Coupling Regime. MDPI. Available at: [Link]
Wikipedia. (n.d.). Fluorine-19 nuclear magnetic resonance spectroscopy. Available at: [Link]
Chemistry LibreTexts. (2024). 16: Multinuclear. Available at: [Link]
Camps, F., et al. (1985). 19F NMR analyses of some cyclopropane derivatives. Journal of Fluorine Chemistry, 29, 261-271. Available at: [Link]
Royal Society of Chemistry. (2016). Supporting Information - MCM-41-immobilized 1,10-phenanthroline-copper(I) complex. Available at: [Link]
Weitkamp, H., et al. (1963). Proton magnetic resonance of fifteen cyclopropane derivatives. Applied Optics, 2(10), 1015-1017. Available at: [Link]
Patel, D. J., et al. (1963). NUCLEAR MAGNETIC RESONANCE SPECTROCOPY. CYCLO PROPANE DERIVATES. DTIC. Available at: [Link]
PubChem. (n.d.). 4-Fluoroanisole. Available at: [Link]
ResearchGate. (2017). H-1 NMR Chemical Shifts of Cyclopropane and Cyclobutane: A Theoretical Study. Available at: [Link]
R Discovery. (1978). 13C NMR spectra of substituted cyclopropanes 4. 1-alkoxy-2-chloro. Available at: [Link]
NIST. (n.d.). Benzene, 1-fluoro-4-methoxy-. NIST WebBook. Available at: [Link]
Mass spectrometry fragmentation pattern of 2-Cyclopropoxy-1-fluoro-4-methoxybenzene
An in-depth structural elucidation of fluorinated aromatic ethers requires a robust, multi-platform analytical strategy. As a highly versatile building block in medicinal chemistry—particularly in the synthesis of lysoph...
Author: BenchChem Technical Support Team. Date: March 2026
An in-depth structural elucidation of fluorinated aromatic ethers requires a robust, multi-platform analytical strategy. As a highly versatile building block in medicinal chemistry—particularly in the synthesis of lysophosphatidic acid (LPA) receptor antagonists[1]—2-Cyclopropoxy-1-fluoro-4-methoxybenzene (CAS 1243320-36-6) presents a unique fragmentation topography. The molecule features a strained cyclopropyl ring, an electron-donating methoxy group, and an electron-withdrawing fluorine atom, each dictating distinct ionization and dissociation behaviors.
This guide objectively compares the performance of Gas Chromatography-Electron Ionization-Time of Flight Mass Spectrometry (GC-EI-TOF-MS) and Liquid Chromatography-Electrospray Ionization-Quadrupole Time of Flight Mass Spectrometry (LC-ESI-QTOF-MS/MS) for the characterization of this compound. By examining the causality behind these fragmentation pathways, researchers can confidently map isobaric interferences and validate synthetic outcomes.
Mechanistic Causality: The Fragmentation Logic
To accurately interpret the mass spectra of 2-cyclopropoxy-1-fluoro-4-methoxybenzene, we must first understand the thermodynamic drivers behind its primary cleavages. The exact mass of the neutral molecule is 182.0743 Da .
Cyclopropoxy Cleavage (The Dominant Pathway): The cyclopropyl ring is highly strained. Under hard ionization (70 eV EI), the molecule rapidly relieves this ring strain via the homolytic loss of a cyclopropyl radical (C₃H₅•, -41 Da) or through a hydrogen-rearrangement pathway expelling propyne/allene (C₃H₄, -40 Da). This yields a highly stabilized fluoromethoxyphenol radical cation.
Methoxy Cleavage (The Even-Electron Exception): The methoxy group typically undergoes cleavage of the O-CH₃ bond. In ESI-MS/MS, the loss of a methyl radical (-15 Da) from an even-electron [M+H]⁺ precursor is a well-documented, highly characteristic exception to the even-electron rule [2]. This occurs because the resulting phenoxy radical cation is resonance-stabilized by the aromatic ring. This initial loss is frequently followed by the expulsion of carbon monoxide (CO, -28 Da).
Fluorine Retention: The C-F bond possesses a high dissociation energy (~116 kcal/mol). Consequently, fluorine is rarely lost as an initial fragment (unlike aliphatic halides). Instead, it remains attached to the aromatic core, acting as a reliable mass defect anchor during high-resolution mass mapping [3].
Figure 1: Proposed mass spectrometry fragmentation pathway of 2-Cyclopropoxy-1-fluoro-4-methoxybenzene.
Platform Comparison: GC-EI-TOF-MS vs. LC-ESI-QTOF-MS/MS
Selecting the correct analytical platform dictates the type of structural information obtained. GC-EI provides a reproducible, library-searchable fingerprint, while LC-ESI-MS/MS allows for the targeted deconstruction of the molecule via Collision-Induced Dissociation (CID).
Analytical Parameter
GC-EI-TOF-MS (Hard Ionization)
LC-ESI-QTOF-MS/MS (Soft Ionization)
Application Scientist Insight
Precursor Ion
Radical Cation: [M]⁺• (m/z 182.07)
Protonated: [M+H]⁺ (m/z 183.08)
ESI requires mobile phase modifiers (e.g., formic acid) to efficiently protonate the ether oxygens.
Primary Cleavage
Cyclopropyl loss (-41 Da)
Methoxy methyl loss (-15 Da)
EI imparts excess internal energy, instantly fracturing the strained cyclopropyl ring.
Secondary Cleavage
Loss of CO (-28 Da)
Loss of cyclopropyl + CO
CID allows for stepwise energy ramping, isolating intermediate transition states.
Mass Accuracy
< 2 ppm (TOF)
< 1 ppm (QTOF)
High resolution is critical to differentiate isobaric losses (e.g., C₃H₄ vs. Ar background).
Matrix Suitability
Volatile, non-polar matrices
Polar, biological matrices
GC requires strict thermal control to prevent premature degradation of the cyclopropoxy group in the inlet.
Self-Validating Experimental Protocols
To ensure data integrity, the following protocols are designed as self-validating systems. Every analytical run must include internal calibration and system suitability checks to rule out false positives.
Protocol A: GC-EI-TOF-MS Fingerprinting Workflow
Causality Focus: Minimizing thermal degradation prior to ionization.
Sample Preparation: Dissolve 2-Cyclopropoxy-1-fluoro-4-methoxybenzene in LC-MS grade hexane to a final concentration of 10 µg/mL. Spike with 1 µg/mL of 1,4-difluorobenzene as an internal standard (IS) to validate retention time stability and ionization efficiency.
Inlet Parameters: Set the GC inlet to 250°C in splitless mode. Why? A temperature of 250°C ensures complete volatilization without inducing the thermal rearrangement of the cyclopropyl ring that occurs at >280°C.
Chromatographic Separation: Utilize a DB-5MS capillary column (30 m × 0.25 mm, 0.25 µm film). Program the oven from 60°C (hold 1 min) to 280°C at 15°C/min. The 5% phenyl phase provides optimal dipole-induced-dipole interactions for the fluorinated aromatic ring.
Ionization & Detection: Operate the EI source at 70 eV and 230°C. Perform a mass calibration check using Perfluorotributylamine (PFTBA) immediately prior to the run. The presence of m/z 69, 219, and 502 with <2 ppm error validates the TOF mass analyzer's readiness.
Causality Focus: Controlling internal energy deposition via CID.
Sample Preparation: Dilute the compound to 1 µg/mL in 50:50 Methanol:Water containing 0.1% Formic Acid. Why? Formic acid acts as a proton donor, driving the equilibrium toward the[M+H]⁺ state necessary for positive-mode ESI.
Chromatographic Separation: Inject 2 µL onto a C18 UHPLC column (100 × 2.1 mm, 1.7 µm). Use a gradient of Water (0.1% FA) and Acetonitrile (0.1% FA). The C18 stationary phase effectively retains the relatively hydrophobic cyclopropoxy ether.
Precursor Isolation: Operate the ESI source in positive mode (+4.5 kV). Isolate the [M+H]⁺ precursor (m/z 183.08) in the quadrupole with a narrow 1.3 Da isolation window to exclude co-eluting isotopic interferences.
Collision-Induced Dissociation (CID): Ramp the collision energy (CE) from 10 eV to 40 eV using ultra-high purity Argon as the collision gas. Why ramp the energy? Low CE (10 eV) reveals the most labile bonds (loss of CH₃•), while high CE (40 eV) forces deep structural fragmentation (ring opening and CO loss), providing a complete thermodynamic map of the molecule.
Figure 2: Orthogonal MS workflow comparing GC-EI and LC-ESI methods for structural elucidation.
Conclusion
The structural elucidation of 2-Cyclopropoxy-1-fluoro-4-methoxybenzene requires a nuanced approach to mass spectrometry. While GC-EI-TOF-MS excels at rapidly fracturing the strained cyclopropyl ring to generate highly reproducible, library-searchable radical cations, LC-ESI-QTOF-MS/MS provides the soft ionization and controlled CID necessary to map the sequential loss of the methoxy group and subsequent ring contractions. By employing both platforms through self-validating protocols, researchers can achieve unambiguous structural confirmation of this critical fluorinated intermediate.
Validation
A Researcher's Guide to Quantum Chemical Calculations on Fluorinated Cyclopropanes: Methods, Benchmarks, and Best Practices
For researchers and professionals in drug development and materials science, the cyclopropane ring is a cornerstone of molecular design due to its rigid, three-dimensional structure.[1][2] Introducing fluorine atoms to t...
Author: BenchChem Technical Support Team. Date: March 2026
For researchers and professionals in drug development and materials science, the cyclopropane ring is a cornerstone of molecular design due to its rigid, three-dimensional structure.[1][2] Introducing fluorine atoms to this scaffold dramatically alters its electronic properties, stability, and polarity, offering a powerful tool for fine-tuning molecular behavior.[3][4] However, the interplay of ring strain and high electronegativity presents a significant challenge for accurately predicting molecular geometries, energies, and properties.
This guide provides an in-depth comparison of quantum chemical methods for studying fluorinated cyclopropanes. We move beyond a simple list of protocols to explain the causality behind methodological choices, offering a self-validating framework for obtaining reliable computational results. We will benchmark common theoretical levels against high-quality experimental data, provide a detailed workflow for performing these calculations, and explore advanced analyses to extract deeper chemical insights.
The Challenge: Ring Strain Meets Extreme Electronegativity
The unique nature of cyclopropane's C-C bonds, often described by the Walsh or Coulson-Moffitt models, results from significant angle strain (approx. 27.5 kcal/mol), which imparts a high degree of p-character to the bonds.[5] Fluorine, being the most electronegative element, prefers to bond with carbon orbitals having enhanced p-character.[6] This creates a destabilizing effect on the C-C bonds of the cyclopropane ring, further increasing its strain energy and influencing its geometry and reactivity.[6][7] Accurate computational modeling must be able to correctly capture these competing electronic effects.
Comparing Computational Methodologies: A Balance of Accuracy and Cost
The choice of a computational method and basis set is the most critical decision in a quantum chemical study. It dictates the accuracy of the results and the required computational resources.
Density Functional Theory (DFT) Functionals
Density Functional Theory (DFT) is often the workhorse for molecules of this size due to its excellent balance of cost and accuracy.[8][9] However, the landscape of DFT functionals is vast. For fluorinated systems, the choice is particularly important.
B3LYP (Becke, 3-parameter, Lee-Yang-Parr): This hybrid functional is arguably one of the most widely used in computational chemistry.[10] It often provides a robust starting point and has been shown to perform well for a wide range of organic molecules.[11] A recent comprehensive study on various fluorinated cyclopropanes successfully employed B3LYP with dispersion corrections to analyze their thermodynamic and electronic properties.[1][12]
Dispersion Corrections (e.g., -GD3BJ): For analyzing intermolecular interactions or even intramolecular conformational preferences, accounting for London dispersion forces is crucial.[1] Empirical corrections like Grimme's D3 with Becke-Johnson damping (GD3BJ) can be added to functionals like B3LYP to improve the description of these non-covalent interactions.[1]
Range-Separated Functionals (e.g., CAM-B3LYP, ωB97X-D): These functionals are designed to better handle long-range interactions and charge-transfer excitations. For highly polarized C-F bonds and potential intermolecular interactions, they can offer improved accuracy over standard hybrid functionals.
Meta-GGA Functionals (e.g., M06-2X): Functionals like M06-2X, which include the kinetic energy density, are often recommended for main-group thermochemistry and non-covalent interactions and can be a strong alternative to B3LYP.[13]
The "Gold Standard": Coupled-Cluster Theory
For benchmark-quality accuracy, especially for smaller systems where computational cost is manageable, Coupled-Cluster with Singles, Doubles, and perturbative Triples (CCSD(T)) is often considered the "gold standard" of quantum chemistry.[7][14] While too computationally expensive for routine calculations on larger molecules, it is invaluable for validating the performance of more cost-effective DFT methods.[15]
Choosing the Right Basis Set
A basis set is the set of mathematical functions used to build molecular orbitals. For fluorine-containing molecules, the choice is critical.
Pople-style Basis Sets (e.g., 6-311++G(d,p)): This nomenclature indicates a triple-zeta valence basis set (6-311G) augmented with diffuse functions on heavy atoms and hydrogens (++) and polarization functions (d on heavy atoms, p on hydrogens).[16]
Diffuse Functions (+ or ++): Fluorine's high electronegativity results in significant electron density far from the nucleus. Diffuse functions are essential to accurately model this, as well as anions and weak non-covalent interactions.[17] Their omission can lead to significant errors.
Polarization Functions ((d,p)): These functions allow for the distortion of atomic orbitals within the molecular environment, which is critical for describing chemical bonds accurately, especially in strained rings.[18]
Correlation-Consistent Basis Sets (e.g., aug-cc-pVTZ): Developed by Dunning and coworkers, these basis sets (cc-pVDZ, cc-pVTZ, etc.) are designed to systematically converge towards the complete basis set limit, making them ideal for high-accuracy studies.[15][19] The "aug-" prefix indicates the addition of diffuse functions, which is highly recommended for fluorinated compounds.[15]
Performance Benchmark: 1,1-Difluorocyclopropane vs. Experimental Data
To provide a tangible comparison, we will benchmark computational methods against high-precision experimental data obtained from microwave spectroscopy for 1,1-difluorocyclopropane.[1][4][15] This molecule serves as an excellent case study, featuring both geminal fluorination and a strained ring.
Analysis:
As the table demonstrates, both the B3LYP-D3/6-311++G(d,p) and the high-level CCSD(T) methods reproduce the experimental geometry of 1,1-difluorocyclopropane with remarkable accuracy. Bond lengths are typically within 0.01 Å and angles within one degree. The DFT-calculated dipole moment is in reasonable agreement with the experimental value, though slightly overestimated, which is a common feature of many DFT functionals. The close agreement between the cost-effective B3LYP functional and the CCSD(T)/experimental results provides confidence in its application for larger, related systems.[15]
Experimental Protocol: A Step-by-Step Computational Workflow
This section outlines a self-validating protocol for conducting quantum chemical calculations on a fluorinated cyclopropane derivative. We will use 1,1-difluorocyclopropane as our example.
Step 1: Molecular Structure Generation
Action: Build the initial 3D structure of 1,1-difluorocyclopropane.
Causality: An accurate starting geometry, even if approximate, reduces the number of steps required for the optimization algorithm to find the energy minimum.
Tools: Use a molecular editor such as Avogadro (free and open-source) or Chemcraft.[3][20] These tools can also help in preparing input files for various quantum chemistry packages.
Step 2: Geometry Optimization
Action: Perform a geometry optimization to find the lowest energy structure of the molecule.
Causality: This step is crucial to locate the equilibrium geometry on the potential energy surface. All subsequent property calculations should be performed on this optimized structure.
Methodology:
Method: B3LYP-GD3BJ
Basis Set: 6-311++G(d,p)
Software: This calculation can be run in packages like Gaussian, ORCA, or GAMESS.[21][22]
Example Input (Gaussian):
Step 3: Vibrational Frequency Analysis
Action: Calculate the vibrational frequencies at the same level of theory used for the optimization.
Causality: This is a self-validating step. The absence of imaginary frequencies confirms that the optimized structure is a true energy minimum and not a transition state. These frequencies can also be used to compute thermochemical properties like zero-point vibrational energy (ZPVE), enthalpy, and Gibbs free energy.
Example Input (Gaussian):
Step 4: Property Calculation and Analysis
Action: Perform a single-point energy calculation on the optimized geometry to compute electronic properties.
Causality: This step allows for the calculation of properties like dipole moment, molecular orbitals (HOMO/LUMO), and atomic charges, and serves as the basis for more advanced analyses.
Example Input (Gaussian for NBO analysis):
Visualizing the Computational Workflow
The following diagram illustrates the logical flow of a typical quantum chemical investigation.
Caption: Computational workflow for molecular property prediction.
Standard calculations provide energies and geometries. To understand the why behind the results, we turn to more advanced analytical methods.
Natural Bond Orbital (NBO) Analysis
NBO analysis translates the complex, delocalized molecular orbitals from a calculation into a more intuitive Lewis structure picture of localized bonds and lone pairs.[9] For fluorinated cyclopropanes, it is exceptionally useful for quantifying:
Hyperconjugation: A key stabilizing factor in many fluorinated compounds is the anomeric-like interaction where a lone pair from a fluorine atom (nF) donates electron density into the antibonding orbital (σ) of an adjacent C-F or C-C bond.[1][3] NBO analysis can calculate the stabilization energy (E(2)) associated with these nF → σCF interactions. Studies have shown these interactions can be highly stabilizing, on the order of 14.3 kcal/mol for geminal fluorine atoms.[1]
Hybridization: NBO can determine the hybridization of atomic orbitals, providing quantitative support for concepts like the increased p-character in the C-C bonds of the cyclopropane ring.
Quantum Theory of Atoms in Molecules (QTAIM)
QTAIM, or Bader analysis, partitions the electron density of a molecule to define atoms and the bonds between them.[23][24] By analyzing the properties of the electron density at a bond critical point (BCP)—the point of minimum density along the bond path—one can characterize the nature of a chemical bond.[25] For the C-F bond in cyclopropanes, QTAIM can be used to quantify its degree of ionic vs. covalent character.
Conclusion and Outlook
Quantum chemical calculations offer an indispensable lens for understanding the complex interplay of ring strain and fluorination in cyclopropane derivatives. This guide has established that common DFT methods, such as B3LYP with dispersion corrections and a flexible, polarized basis set like 6-311++G(d,p), can yield geometries and properties in excellent agreement with high-level theory and experimental benchmarks.
The key to trustworthy results lies in a self-validating workflow: geometry optimization followed by a frequency calculation to confirm a true energy minimum. For deeper mechanistic understanding, advanced techniques like NBO and QTAIM analysis are essential to dissect the subtle electronic effects—such as hyperconjugation—that govern the stability and reactivity of these unique molecules. By applying this rigorous, causality-driven approach, researchers can confidently leverage computational chemistry to guide the design of next-generation pharmaceuticals and advanced materials.
References
Thermodynamics and polarity-driven properties of fluorinated cyclopropanes. (2025). Beilstein Journal of Organic Chemistry. [Link]
(PDF) Thermodynamics and polarity-driven properties of fluorinated cyclopropanes. (2025). ResearchGate. [Link]
Vibrational Spectroscopy of 1,1-Difluorocyclopropane-d0, -d2, and -d4: The Equilibrium Structure of Difluorocyclopropane. (2007). The Journal of Physical Chemistry A. [Link]
GAMESS: Open Source Quantum Chemistry Software. Ames Laboratory. [Link]
Thermodynamics and polarity-driven properties of fluorinated cyclopropanes. (2025). Beilstein Journals. [Link]
Microwave spectrum, structure, and dipole moment of 1,1-difluorocyclopropane. (1975). The Journal of Chemical Physics. [Link]
Accurate Ring Strain Energy Calculations on Saturated Three-Membered Heterocycles with One Group 13–16 Element. (2020). Inorganic Chemistry. [Link]
Accurate Ring Strain Energy Calculations on Saturated Three-Membered Heterocycles with One Group 13-16 Element. (2020). PubMed. [Link]
List of quantum chemistry and solid-state physics software. Wikipedia. [Link]
Microwave spectra, electric dipole moment, and molecular structure of trans-1,2-difluorocyclopropane. (1981). Journal of the American Chemical Society. [Link]
NBO Analysis and the Hyperconjugation Effect in Gaussian Part-1. (2023). YouTube. [Link]
Benchmarking approximate density functional theory. I.s/d excitation energies in 3d transition metal cations. (2004). ResearchGate. [Link]
DFT Study of the Structural, Electronic, Bonding Nature, NBO Analysis, and Thermodynamic Properties of Halogenated (F, Cl, Br) and Heteroatom (O, N, S) doped Cyclopropane. (2023). Academia.edu. [Link]
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QTAIM (Bader), localized orbitals and conceptual DFT. Software for Chemistry & Materials. [Link]
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Validated Analytical Methods for 2-Cyclopropoxy-1-fluoro-4-methoxybenzene: A Comparative Guide
Executive Summary 2-Cyclopropoxy-1-fluoro-4-methoxybenzene (CAS: 1243320-36-6) is a highly specialized halogenated aromatic ether. It serves as a critical structural motif in the development of novel therapeutics, partic...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
2-Cyclopropoxy-1-fluoro-4-methoxybenzene (CAS: 1243320-36-6) is a highly specialized halogenated aromatic ether. It serves as a critical structural motif in the development of novel therapeutics, particularly in the synthesis of lysophosphatidic acid (LPA) receptor antagonists[1]. The unique combination of a lipophilic cyclopropoxy group, an electron-withdrawing fluorine atom, and an electron-donating methoxy group creates specific analytical challenges. Accurate quantification and impurity profiling are essential to prevent the carryover of reactive intermediates or positional isomers into final active pharmaceutical ingredients (APIs).
This guide objectively compares the performance of orthogonal analytical techniques and provides self-validating experimental protocols grounded in the latest ICH Q2(R2) guidelines[2].
Comparative Analysis of Analytical Methodologies
To establish a robust control strategy, researchers must select analytical techniques based on the specific physicochemical properties of the target compound. Table 1 provides a quantitative and qualitative comparison of the primary methodologies used to analyze this fluorinated intermediate.
Table 1: Performance Comparison of Analytical Alternatives
Baseline resolution of volatile positional isomers.
Requires thermal stability of the analyte.
1
H /
19
F NMR
Structural Elucidation
N/A (High conc.)
Very High
Absolute structural proof; qNMR capability.
Low throughput; high instrumentation cost.
Deep Dive: Experimental Protocols & Causality
As a Senior Application Scientist, it is critical to understand that an analytical protocol is only as reliable as its underlying chemical logic. The following methodologies are designed as self-validating systems.
High-Performance Liquid Chromatography (HPLC-UV) for Purity & Assay
Causality: The asymmetric 1,2,4-substitution pattern imparts a distinct dipole moment and significant hydrophobicity to the molecule. A C18 (octadecylsilyl) stationary phase is selected because the hydrophobic interactions effectively retain the bulky cyclopropoxy group. The fluorine atom exerts a strong inductive effect, altering the electron density of the aromatic ring, which enhances its retention on reversed-phase columns compared to non-fluorinated analogs. A gradient elution ensures that closely related lipophilic impurities (such as des-fluoro degradants) are sufficiently resolved.
Protocol:
Column Selection: Waters XBridge C18 (150 mm × 4.6 mm, 3.5 µm).
Mobile Phase:
Solvent A: LC-MS grade Water with 0.05% Trifluoroacetic acid (TFA) to maintain a stable baseline.
Solvent B: LC-MS grade Acetonitrile.
Gradient Program: 40% B to 90% B over 15 minutes, hold at 90% B for 5 minutes, return to 40% B.
Flow Rate: 1.0 mL/min.
Detection: UV absorbance at 220 nm and 254 nm (capturing the primary aromatic
π→π∗
transitions).
Sample Preparation: Dissolve 10 mg of 2-Cyclopropoxy-1-fluoro-4-methoxybenzene in 10 mL of Acetonitrile (1.0 mg/mL).
Self-Validating System Check: Inject a blank diluent to confirm zero carryover. Inject the standard solution five times; the system is validated for the run if the Relative Standard Deviation (RSD) of the peak area is
≤
2.0% and the resolution (
Rs
) between the main peak and its closest impurity is
≥
2.0[2].
Gas Chromatography-Mass Spectrometry (GC-MS) for Isomeric Profiling
Causality: During the electrophilic aromatic substitution phases of synthesis, positional isomers (e.g., 1-cyclopropoxy-2-fluoro-3-methoxybenzene) are frequently generated. Because these isomers possess identical molecular weights (Exact Mass: 182.07), HPLC-UV may fail to resolve them. GC-MS utilizing a mid-polarity DB-624 column exploits subtle differences in boiling points and spatial geometry, allowing for baseline separation of fluorinated aromatics[3]. Electron Ionization (EI) further provides distinct fragmentation patterns (e.g., loss of the cyclopropyl group via alkene elimination, yielding an m/z 140 radical cation) for unambiguous identification.
Protocol:
Column: DB-624 capillary column (30 m × 0.25 mm, 1.4 µm film thickness).
Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
Temperature Program: Initial oven temperature at 60°C (hold for 2 min), ramp at 10°C/min to 240°C (hold for 5 min).
Injection: 1 µL injection volume, Split ratio 20:1, Injector temperature 250°C.
MS Conditions: Electron Ionization (EI) mode at 70 eV. Scan range m/z 50–300.
Self-Validating System Check: Analyze a system suitability standard containing a known mixture of structural isomers. The method is validated for sample analysis only if baseline resolution (
Rs
> 1.5) is achieved between all positional isomers prior to unknown sample injection.
Multi-Nuclear NMR for Absolute Structural Elucidation
Causality: While chromatography provides purity data, it cannot definitively prove the atomic connectivity of the 1,2,4-substitution pattern.
19
F NMR is highly sensitive and specific; the scalar coupling between the fluorine atom and adjacent aromatic protons provides an absolute, self-validating confirmation of the regiochemistry without requiring a reference standard of the exact compound.
Protocol:
Sample Preparation: Dissolve 15 mg of the compound in 0.6 mL of deuterated chloroform (CDCl
3
).
1
H NMR Acquisition (400 MHz): Identify the distinct cyclopropyl multiplet at
δ
0.6–0.9 ppm and the methoxy singlet at
δ
3.8 ppm.
19
F NMR Acquisition (376 MHz): Acquire with proton decoupling. The aromatic fluorine will appear as a distinct, sharp resonance (typically between
δ
-130 and -140 ppm).
Self-Validating System Check: The integration ratio of the methoxy protons (3H) to the cyclopropyl methine proton (1H) must be exactly 3:1. Any deviation in this internal ratio immediately flags the presence of co-eluting impurities or incomplete reactions.
Method Validation Framework
All analytical procedures detailed above must be validated according to the ICH Q2(R2) guidelines to ensure they are fit for their intended purpose across the drug development lifecycle[2]. The orthogonal workflow is visualized below:
Orthogonal analytical workflow for the validation and release of fluorinated aromatic intermediates.
References
Validation of Analytical Procedures Q2(R2) . International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). Available at:[Link]
WO2024112895A1 - Compounds and compositions for treating conditions associated with lpa receptor activity. Google Patents.
Gas chromatography and liquid chromatography coupled to mass spectrometry for the determination of fluorotelomer olefins... . PubMed (National Institutes of Health). Available at:[Link]
Personal protective equipment for handling 2-Cyclopropoxy-1-fluoro-4-methoxybenzene
Title: Comprehensive Safety, Handling, and Operational Guide for 2-Cyclopropoxy-1-fluoro-4-methoxybenzene Executive Summary For researchers and drug development professionals, handling specialized fluorinated aromatic et...
Author: BenchChem Technical Support Team. Date: March 2026
Title: Comprehensive Safety, Handling, and Operational Guide for 2-Cyclopropoxy-1-fluoro-4-methoxybenzene
Executive Summary
For researchers and drug development professionals, handling specialized fluorinated aromatic ethers like 2-Cyclopropoxy-1-fluoro-4-methoxybenzene (CAS: 1243320-36-6) requires a rigorous synthesis of chemical safety and operational precision[1]. This compound is a critical building block in advanced medicinal chemistry, notably utilized in the synthesis of LPA receptor modulators[2].
As a Senior Application Scientist, I emphasize that safety protocols cannot be passive checklists; they must be self-validating systems grounded in the molecule's physicochemical properties. This guide provides the definitive framework for Personal Protective Equipment (PPE), operational workflows, and disposal plans to ensure uncompromised laboratory safety and experimental integrity.
Chemical Hazard Profile & Causality
To design an effective PPE and handling strategy, we must first understand the structure-activity relationship (SAR) of the molecule's hazards:
High Lipophilicity (Dermal Risk): The combination of a cyclopropoxy group, a methoxy group, and a fluorine atom significantly increases the molecule's lipophilicity. Highly lipophilic aromatic ethers can rapidly permeate the lipid bilayers of human skin, making dermal exposure a primary vector for systemic absorption[3][4].
Volatility & Respiratory Irritation: Like many low-molecular-weight aromatic ethers, this compound exhibits volatility at room temperature. Inhalation of vapors can cause acute respiratory irritation and central nervous system (CNS) depression[5].
Halogenated Reactivity: While the carbon-fluorine bond is exceptionally stable, the electron-rich nature of the dialkoxy-substituted benzene ring makes it susceptible to oxidation. It must be isolated from strong oxidizing agents to prevent exothermic degradation[4].
Mandatory Personal Protective Equipment (PPE) System
Standard laboratory attire is insufficient. The following PPE matrix is engineered specifically to mitigate the permeation and volatility risks associated with fluorinated aromatic ethers[3][5].
Table 1: PPE Specifications and Mechanistic Causality
PPE Category
Required Specification
Causality / Scientific Rationale
Hand Protection
Nitrile rubber (min. 0.12 mm thickness) or Fluoroelastomer gloves.
Standard latex offers zero resistance to lipophilic ethers. Nitrile provides a temporary barrier; double-gloving is recommended during bulk transfers[3][5].
Eye/Face Protection
ANSI Z87.1 certified chemical splash goggles.
Vapors from fluorinated ethers can cause severe ocular irritation. Safety glasses with side shields are insufficient against vapor accumulation[3][4].
Body Protection
Flame-Resistant (FR) lab coat (e.g., Nomex) with knit cuffs.
Prevents vapor trapping against the skin and mitigates secondary fire risks if the ether is handled near pyrophoric catalysts[5].
Respiratory
Chemical Fume Hood (Face velocity >100 fpm).
Mandatory for all open-vessel handling to capture volatile organic compounds (VOCs) before they breach the user's breathing zone[6].
To provide actionable value, the following step-by-step methodology details the safe handling of 2-Cyclopropoxy-1-fluoro-4-methoxybenzene during an Iridium-Catalyzed C-H Borylation —a highly relevant downstream application for this specific scaffold[2].
Note: This procedure involves transition metals and highly flammable solvents (THF). All steps must be executed within a certified chemical fume hood.
Step 1: Pre-Operation & Inert Atmosphere Setup
Ensure the fume hood sash is positioned at the optimal working height. Don all PPE specified in Table 1.
Flame-dry a Schlenk flask or a two-neck round-bottom flask. Purge the vessel with high-purity Nitrogen (
N2
) or Argon for 15 minutes to displace oxygen and ambient moisture[2].
Step 2: Reagent Transfer (Hazard Mitigation Phase)
Solid/Catalyst Addition: Under a positive flow of
N2
, carefully add bis(pinacolato)diboron (1.1 equivalents),
[Ir(COD)OMe]2
catalyst, and 4,4'-di-tert-butyl-2,2'-dipyridyl (dtbpy) ligand[2].
Liquid Transfer: Using a gas-tight glass syringe equipped with a stainless-steel needle, draw up the calculated volume of 2-Cyclopropoxy-1-fluoro-4-methoxybenzene. Scientific Insight: Avoid plastic syringes, as lipophilic ethers can leach plasticizers or degrade the plunger seal.
Inject the compound directly into the reaction vessel, followed by anhydrous Tetrahydrofuran (THF)[2].
Step 3: Execution & Monitoring
Seal the vessel and heat the mixture to 80 °C using a precisely controlled aluminum heating block (avoid oil baths to minimize secondary fire hazards)[2].
Stir for 12 hours. Monitor via TLC or LC-MS, ensuring the reaction vessel remains closed to prevent the release of fluorinated VOCs.
Step 4: Workup & Decontamination
Cool the reaction to room temperature before opening the vessel.
Concentrate the mixture under reduced pressure using a rotary evaporator. Crucial: Ensure the rotovap is equipped with a secondary cold trap to capture unreacted fluorinated ether vapors before they reach the vacuum pump.
Hazard Mitigation & Workflow Visualization
The following logic diagram maps the critical path for handling and spill response, ensuring a self-validating safety loop.
Fig 1: Standardized safe handling and spill response workflow for fluorinated aromatic ethers.
Waste Management & Disposal Plan
Improper disposal of fluorinated compounds poses severe environmental and regulatory risks.
Classification: 2-Cyclopropoxy-1-fluoro-4-methoxybenzene and any associated reaction solvents must be strictly classified as Halogenated Organic Waste [5].
Segregation Causality: Never mix fluorinated ether waste with strong acids or bases. High-temperature incineration of halogenated waste requires specific scrubbers at the disposal facility to neutralize hydrofluoric acid (HF) gas generated during combustion. Mixing waste streams can disrupt this process.
Spill Response: In the event of a spill outside the fume hood, immediately evacuate the immediate area to allow vapors to dissipate. Don a respirator if required by your institutional EHS. Cover the spill with an inert, non-combustible absorbent (e.g., diatomaceous earth or vermiculite), sweep into a sealed container, and label as hazardous halogenated waste[3][5].
References
Google Patents. "WO2024112895A1 - Compounds and compositions for treating conditions associated with lpa receptor activity". Google Patents.
